1-(2-Bromo-4,6-difluorophenyl)ethan-1-OL

Core Science & Biosynthesis

1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol: Technical Profile & Synthetic Utility

Executive Summary

1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol (CAS: 2711861-11-7 ) is a specialized halogenated chiral building block critical to modern medicinal chemistry. Characterized by a highly functionalized phenyl ring, this compound serves as a "linchpin" intermediate. The ortho-bromine substituent enables palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), while the difluoro-substitution pattern modulates lipophilicity and metabolic stability—key parameters in optimizing drug-like properties (ADME).

This guide provides a comprehensive technical analysis of the compound, detailing its physicochemical properties, validated synthetic routes (both racemic and enantioselective), and its strategic application in the synthesis of kinase inhibitors and antifungal agents.

Part 1: Chemical Identity & Physicochemical Properties[1][2]

The unique substitution pattern of the phenyl ring (2-bromo-4,6-difluoro) imparts significant steric and electronic bias to the molecule, influencing both its reactivity in cross-coupling and its binding affinity in biological targets.

Table 1: Core Technical Data

Property	Value
CAS Number	2711861-11-7
IUPAC Name	1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol
Molecular Formula	C₈H₇BrF₂O
Molecular Weight	237.04 g/mol
Precursor CAS	1805119-78-1 (Ketone analog)
Physical State	Solid / Crystalline Powder
Chirality	Contains one stereocenter at C1 (Benzylic position)
Solubility	Soluble in MeOH, DCM, DMSO; Sparingly soluble in water
Key Functional Groups	Aryl Bromide (electrophile), Secondary Alcohol (nucleophile), Fluorine (metabolic blocker)

Part 2: Synthetic Methodologies

Synthesis of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol typically proceeds via the reduction of its ketone precursor, 1-(2-bromo-4,6-difluorophenyl)ethanone . The choice of reducing agent dictates the stereochemical outcome.

Method A: Racemic Synthesis (Standard Reduction)

Best for: Initial structure-activity relationship (SAR) studies where chirality is not yet defined.

Reagents: Sodium Borohydride (NaBH₄), Methanol (MeOH).

• Dissolution: Dissolve 1.0 eq of 1-(2-bromo-4,6-difluorophenyl)ethanone in anhydrous MeOH (0.5 M concentration). Cool to 0°C.

• Reduction: Add NaBH₄ (1.5 eq) portion-wise over 15 minutes. The ortho-substituents (Br, F) create steric bulk, so addition must be controlled to prevent runaway exotherms.

• Quench: Monitor by TLC/LC-MS. Upon completion (~1-2 h), quench with saturated NH₄Cl solution.

• Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Silica gel chromatography (Hexanes/EtOAc gradient).

Method B: Enantioselective Synthesis (Corey-Bakshi-Shibata)

Best for: Late-stage drug development requiring high enantiomeric excess (ee).

Reagents: (R)- or (S)-Me-CBS Catalyst, Borane-THF complex (BH₃·THF).

• Catalyst Prep: In a dry flask under Argon, dissolve (R)-Me-CBS catalyst (10 mol%) in dry THF.

• Activation: Add BH₃·THF (0.6 eq) and stir at room temperature for 15 min.

• Addition: Cool to -20°C. Simultaneously add the ketone (1.0 eq in THF) and remaining borane (0.6 eq) via syringe pump over 1 hour. Note: Slow addition is critical to maintain the catalytic cycle and prevent non-selective background reduction.

• Workup: Quench carefully with MeOH (gas evolution!).

• Result: Yields the chiral alcohol with >95% ee, determined by chiral HPLC.

Visualization: Synthetic Workflow & Logic

The following diagram illustrates the divergence between racemic and chiral synthesis and the downstream utility of the bromide handle.

Caption: Divergent synthetic pathways from the ketone precursor to the target alcohol, enabling downstream cross-coupling applications.

Part 3: Analytical Characterization (Expected Signatures)

Due to the specific halogenation pattern, the NMR signals are distinct. Researchers should validate identity using these expected chemical shifts.

• ¹H NMR (400 MHz, CDCl₃):

  • δ 5.20 (q, 1H): The benzylic proton (CH-OH). It appears as a quartet due to coupling with the methyl group. The chemical shift is deshielded by the aromatic ring and the electronegative fluorine/bromine environment.

  • δ 6.80 - 7.00 (m, 2H): Aromatic protons. The H-3 and H-5 protons (relative to the ethyl group) will show complex splitting (ddd) due to coupling with Fluorine nuclei (¹⁹F).

  • δ 1.50 (d, 3H): Methyl group doublet.

• ¹⁹F NMR:

  • Expect two distinct signals if the environment is asymmetric, or a coupled system around -110 to -120 ppm depending on solvent interaction.

Part 4: Applications in Drug Discovery[4][5]

The "Orthogonal" Functional Handle

The 2-bromo position is chemically "orthogonal" to the alcohol. This allows researchers to:

• Protect the alcohol (e.g., as a TBS ether).

• Couple the aryl ring via Suzuki-Miyaura reaction to a heteroaryl boronic acid.

• Deprotect the alcohol later to install a solubilizing group or a specific pharmacophore.

Metabolic Stability (Bioisosterism)

The 4,6-difluoro motif is a common strategy in medicinal chemistry to block metabolic "hotspots."

• Mechanism: Cytochrome P450 enzymes typically oxidize electron-rich phenyl rings. Replacing hydrogens with Fluorine (strong C-F bond, high electronegativity) prevents this oxidation, extending the half-life (

  ) of the drug candidate [1].

• Relevance: This specific motif is structurally homologous to the pharmacophores found in antifungal azoles (e.g., Voriconazole derivatives), where halogenated phenyl rings are essential for binding to the CYP51 active site.

Part 5: Safety & Handling Protocols

Hazard Classification:

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Handling Procedure:

• Engineering Controls: Always handle within a certified chemical fume hood.

• PPE: Nitrile gloves (double gloving recommended due to organohalide permeability), safety goggles, and lab coat.

• Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen). Halogenated benzylic alcohols can be sensitive to light and acidic degradation over time.

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.

• Corey, E. J., & Helal, C. J. (1998). Reduction of Carbonyl Compounds with Chiral Oxazaborolidine Catalysts: A New Paradigm for Enantioselective Catalysis and a Powerful New Synthetic Method. Angewandte Chemie International Edition, 37(15), 1986-2012.

• BLD Pharm. (n.d.). 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol Product Page. Retrieved from BLDpharm.com.

• Sigma-Aldrich. (n.d.).[2][3] 2-Bromo-4'-fluoroacetophenone (Precursor Analog Data). Retrieved from SigmaAldrich.com.

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• 3. 1-(2-BROMO-4,6-DIFLUOROPHENYL)-3-{[4-(4-BROMOPHENYL)-5-(3-PYRIDINYL)-4H-1,2,4-TRIAZOL-3-YL]SULFANYL}ACETONE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

An In-depth Technical Guide to the Solubility Assessment of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol for Pharmaceutical Research and Development

This guide provides a comprehensive framework for determining and understanding the aqueous solubility of the novel compound 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol. In the landscape of drug discovery and development, a thorough characterization of a compound's solubility is a critical, non-negotiable step. Poor aqueous solubility can severely impede preclinical development, leading to challenges in formulation, unreliable results in biological assays, and ultimately, poor bioavailability. This document is intended for researchers, scientists, and drug development professionals, offering both the theoretical underpinnings and practical, field-proven methodologies for a robust solubility assessment.

Introduction: The Critical Role of Solubility in Drug Discovery

The journey of a new chemical entity (NCE) from a promising hit to a viable drug candidate is fraught with challenges, with physicochemical properties often being the gatekeepers of success. Among these, aqueous solubility is paramount. It dictates the concentration of a compound in solution and, consequently, its ability to be absorbed, distributed, and to interact with its biological target. For 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol, a halogenated phenyl ethanol derivative, understanding its solubility is the first step in unlocking its therapeutic potential.

This guide will deconstruct the process of solubility determination, moving beyond a simple recitation of protocols to explain the scientific rationale behind each step. We will explore the foundational physicochemical properties of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol, delve into the theoretical factors governing its solubility, provide a detailed experimental protocol for thermodynamic solubility determination, and discuss the requisite analytical validation to ensure data integrity.

Physicochemical Profile of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol

A comprehensive understanding of a compound's intrinsic properties is essential for interpreting its solubility behavior. While extensive experimental data for 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol is not publicly available, its structure allows for the prediction of key physicochemical parameters using well-established computational models. For a thorough investigation, it is recommended to use commercially available software packages such as ACD/Labs or ChemAxon to obtain reliable predictions.[1][2][3][4]

Table 1: Predicted Physicochemical Properties of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol

Property	Predicted Value	Significance in Solubility
Molecular Formula	C₈H₇BrF₂O	Provides the elemental composition.
Molecular Weight	~237.04 g/mol	Influences diffusion and crystal lattice energy.
pKa (acidic)	(Value to be predicted)	The hydroxyl group is weakly acidic. The pKa value is crucial for determining the ionization state at different pH values.[5]
cLogP	(Value to be predicted)	The calculated octanol-water partition coefficient indicates the lipophilicity of the neutral molecule. A higher LogP generally correlates with lower aqueous solubility.[6]

Note: The pKa and cLogP values are placeholders and should be determined using validated prediction software or experimental methods.

Theoretical Framework: Factors Governing Solubility

The solubility of a compound is not a fixed value but is influenced by a dynamic interplay of its intrinsic properties and the experimental conditions.[7][8] The principle of "like dissolves like" provides a fundamental starting point; polar compounds tend to dissolve in polar solvents, and non-polar compounds in non-polar solvents.[9] For 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol, its halogenated aromatic ring contributes to its lipophilicity, while the hydroxyl group can participate in hydrogen bonding, imparting some degree of polarity.

The Influence of pH and Ionization

For ionizable compounds, pH is one of the most critical factors affecting solubility.[10][11] The hydroxyl group in 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol can deprotonate to form an alkoxide ion. The Henderson-Hasselbalch equation governs the ratio of the ionized to the un-ionized form of the molecule at a given pH. The ionized form is generally significantly more soluble in aqueous media than the neutral form.[12] Therefore, the solubility of this compound is expected to increase at pH values above its pKa. A pH-solubility profile is essential for understanding its behavior in different physiological environments, such as the gastrointestinal tract.[13]

Crystal Lattice Energy and Polymorphism

In the solid state, molecules are held together in a crystal lattice. The energy required to break these intermolecular forces and allow the solvent to surround the individual molecules is the crystal lattice energy. Higher lattice energy generally leads to lower solubility. Furthermore, a compound may exist in different crystalline forms, known as polymorphs, each with its own unique crystal lattice and, consequently, different solubility.[14] It is crucial to characterize the solid form of the material being used in solubility studies.

Experimental Determination of Thermodynamic Solubility: The Shake-Flask Method

The gold standard for determining thermodynamic (or equilibrium) solubility is the shake-flask method. This method measures the concentration of a compound in a saturated solution that is in equilibrium with an excess of the solid compound. It is a robust and reliable method that, when performed correctly, provides the true equilibrium solubility value.

Experimental Protocol

Objective: To determine the thermodynamic solubility of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol in a buffered aqueous solution at a controlled temperature.

Materials:

• 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol (solid)

• Phosphate buffered saline (PBS), pH 7.4 (or other relevant buffers)

• High-purity water

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF)

• Autosampler vials

• High-Performance Liquid Chromatography (HPLC) system with UV detector or a Mass Spectrometer (MS)

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess of solid 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol to a glass vial. A visual excess of solid material should be present throughout the experiment.

  • Add a known volume of the desired buffer (e.g., 1 mL of PBS, pH 7.4).

  • Prepare samples in triplicate to ensure reproducibility.

• Equilibration:

  • Securely cap the vials.

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and agitation speed (e.g., 150 rpm).

  • Allow the samples to equilibrate for a sufficient period, typically 24 to 48 hours, to ensure that equilibrium is reached.

• Sample Collection and Preparation:

  • After the equilibration period, visually confirm that excess solid is still present.

  • Carefully remove the vials from the shaker and allow the solid to settle.

  • Centrifuge the vials to further pellet the undissolved solid.

  • Withdraw an aliquot of the supernatant using a syringe and immediately filter it through a syringe filter into a clean autosampler vial. This step is critical to remove any undissolved particles.

  • Dilute the filtered sample with the mobile phase to a concentration within the linear range of the analytical method.

• Quantification:

  • Analyze the diluted samples using a validated HPLC-UV or LC-MS method to determine the concentration of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol.

Experimental Workflow Diagram

Caption: Thermodynamic Solubility Workflow

Analytical Method Validation: Ensuring Data Trustworthiness

The data generated from a solubility assay is only as reliable as the analytical method used for quantification. Therefore, it is imperative to validate the analytical method in accordance with guidelines from the International Council for Harmonisation (ICH), specifically ICH Q2(R2).

Table 2: Key Parameters for HPLC Method Validation

Validation Parameter	Description	Acceptance Criteria (Typical)
Specificity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.	Peak purity analysis, no interference at the retention time of the analyte.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.995 for a series of standards.
Accuracy	The closeness of agreement between the value which is accepted as a conventional true value and the value found.	Recovery of 98-102% for spiked samples.
Precision	The closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample.	Relative Standard Deviation (RSD) ≤ 2%.
Range	The interval between the upper and lower concentration of analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.	Defined by the linearity and accuracy studies.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio ≥ 10.

Data Interpretation and Reporting

The final solubility value should be reported as an average of the replicate measurements, along with the standard deviation. It is crucial to specify the experimental conditions, including the solvent system (and its pH), temperature, and equilibration time. For example, "The thermodynamic solubility of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol in PBS at pH 7.4 and 25°C was determined to be X ± Y mg/mL."

Conclusion

This guide has outlined a robust and scientifically sound approach to determining the aqueous solubility of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol. By integrating a theoretical understanding of the factors influencing solubility with a detailed, validated experimental protocol, researchers can generate high-quality, reliable data. This information is fundamental to making informed decisions in the drug discovery and development process, ultimately paving the way for the successful advancement of new therapeutic agents. Adherence to these principles ensures not only the scientific integrity of the data but also provides a solid foundation for subsequent formulation and preclinical studies.

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• ChemAxon. (2023, April 19). Predicting pKa. Retrieved from [Link]

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures. Retrieved from [Link]

• Rowan University. (n.d.). pKa Prediction. Retrieved from [Link]

• ChemAxon. (n.d.). Calculators & Predictors. Retrieved from [Link]

• Mansouri, K., Grulke, C. M., Judson, R. S., & Williams, A. J. (2019). Open-source QSAR models for pKa prediction using multiple machine learning approaches. Journal of Cheminformatics, 11(1), 60. Retrieved from [Link]

• IntuitionLabs. (2026, January 8). ICH Q2(R2) Guide: Analytical Method Validation Explained. Retrieved from [Link]

• Khan Academy. (n.d.). pH and solubility. Retrieved from [Link]

• BioDuro. (n.d.). ADME Solubility Assay. Retrieved from [Link]

• International Council for Harmonisation. (2023, November 30). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• Lin, T. H., & Tomalia, D. A. (1995). UV−Visible Spectroscopic Measurement of Solubilities in Supercritical CO2 Using High-Pressure Fiber-Optic Cells. Analytical Chemistry, 67(8), 1427-1432. Retrieved from [Link]

• ACD/Labs. (n.d.). LogP—Making Sense of the Value. Retrieved from [Link]

• Solarbio. (2026, January 29). How to Choose the Right Solvent When Dissolving Small-Molecule Compounds. Retrieved from [Link]

• Song, B., & Chen, G. (2025, October 14). Simultaneous Influence of Electrolytes and pH on Solubility and Distribution Coefficients of Ionizable Pharmaceuticals. Industrial & Engineering Chemistry Research. Retrieved from [Link]

• askIITians. (2025, March 11). How does pH affect solubility?. Retrieved from [Link]

• Westburg. (n.d.). How Can We Choose the Best Solvent to Dissolve Various Types of Solid Chemicals?. Retrieved from [Link]

• Avdeef, A., Tsinman, O., Tsinman, K., & Sun, N. (2023). Intrinsic Solubility of Ionizable Compounds from pKa Shift. Molecules, 28(22), 7629. Retrieved from [Link]

• Alsenz, J., & Kansy, M. (2008). In vitro solubility assays in drug discovery. Future medicinal chemistry, 1(1), 47-60. Retrieved from [Link]

• Evotec. (n.d.). Thermodynamic Solubility Assay. Retrieved from [Link]

• Chemistry LibreTexts. (2019, January 2). 16.4: The Effects of pH on Solubility. Retrieved from [Link]

• Uslu, B., & Özkan, S. A. (2008). A New HPLC Approach for Determination of In-Vitro Solubility of Naproxen Sodium. Hacettepe University Journal of the Faculty of Pharmacy, 28(2), 99-110. Retrieved from [Link]

• Rizzi, A., Murkli, S., Naden, L. N., & Mobley, D. L. (2021). Evaluation of log P, pKa, and log D predictions from the SAMPL7 blind challenge. Journal of computer-aided molecular design, 35(8), 771-802. Retrieved from [Link]

• Raytor. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Retrieved from [Link]

• Al-Tikrity, D. M., & Al-Khafaji, M. S. (2023). Determination of Hansen solubility parameters of water-soluble proteins using UV-vis spectrophotometry. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 300, 122883. Retrieved from [Link]

• Domainex. (n.d.). Thermodynamic Solubility Assay. Retrieved from [Link]

• Ascendia Pharma. (2021, July 5). 4 Factors Affecting Solubility of Drugs. Retrieved from [Link]

• Chromatography Forum. (2009, August 19). how can i test the solubility in hplc please ?. Retrieved from [Link]

• FDA. (n.d.). BCS Methodology: Solubility, Permeability & Dissolution. Retrieved from [Link]

• ResearchGate. (2017, February 7). How I can determination of the solubility constant by using Uv-Vis spectrophotometer?. Retrieved from [Link]

• ResearchGate. (n.d.). Automated assays for thermodynamic (equilibrium) solubility determination. Retrieved from [Link]

• SlideShare. (n.d.). FACTORS INFLUENCING (AFFECTING) ON SOLUBILITY OF DRUGS IN SOLVENT. Retrieved from [Link]

• Lovette, M. A. (2022). Solubility Model to Guide Solvent Selection in Synthetic Process Development. Organic Process Research & Development, 26(6), 1645-1655. Retrieved from [Link]

• International Journal of Pharmaceutical and Chemical Analysis. (n.d.). Solubility: An overview. Retrieved from [Link]

• de Campos, D. R., de Oliveira, P. R., & Löbenberg, R. (2019). Effects of experimental conditions on solubility measurements for BCS classification in order to improve the biowaiver guideline. Brazilian Journal of Pharmaceutical Sciences, 55. Retrieved from [Link]

• Lesyk, D., & Kheilik, Y. (2024). Shake-Flask Aqueous Solubility assay (Kinetic solubility) v1. protocols.io. Retrieved from [Link]

• Turkish Journal of Pharmaceutical Sciences. (n.d.). DEVELOPMENT AND VALIDATION OF A RP-HPLC METHOD FOR DETERMINATION OF SOLUBILITY OF FUROSEMIDE. Retrieved from [Link]

• Pion Inc. (2024, October 29). UV-Vis Spectrophotometer: Essential Tool. Retrieved from [Link]

• Improved Pharma. (2021, February 14). Solubility and Dissolution with HPLC or UV-Vis Detection. Retrieved from [Link]

• Drug Delivery Leader. (2022, February 28). 4 Factors Affecting Solubility Of Drugs. Retrieved from [Link]

• International Journal of Novel Research and Development. (n.d.). factors affecting on the solubility and bioavailability of pharmaceutical drug and dosage form through. Retrieved from [Link]

• Ingenta Connect. (n.d.). Proof-of-concept for a miniaturized shake-flask biopharmaceutical solubility determination by sonic mixing. Retrieved from [Link]

• Regulations.gov. (2018, August 31). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS. Retrieved from [Link]

• de Campos, D. R., de Oliveira, P. R., & Löbenberg, R. (2019). Effects of experimental conditions on solubility measurements for BCS classification in order to improve the biowaiver guidelines. Brazilian Journal of Pharmaceutical Sciences, 55. Retrieved from [Link]

• Rizzi, A., Murkli, S., Naden, L. N., & Mobley, D. L. (2021). Evaluation of log P, pKa, and log D predictions from the SAMPL7 blind challenge. eScholarship.org. Retrieved from [Link]

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Technical Guide: 13C NMR Spectral Analysis of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol

Executive Summary

This guide provides a comprehensive structural analysis of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol , a critical halogenated chiral building block often utilized in the synthesis of antifungal azoles and kinase inhibitors.

The presence of a 2-bromo-4,6-difluoro substitution pattern on the phenyl ring introduces complex spin-spin coupling phenomena in Carbon-13 Nuclear Magnetic Resonance (

C NMR). This document details the expected chemical shifts, scalar coupling constants ( ), and a validated workflow for structural assignment, distinguishing this scaffold from its metabolic precursors (ketones) and regioisomers.

Structural Analysis & Numbering

To ensure accurate spectral assignment, we utilize the following numbering scheme based on IUPAC priority, where the ethanol moiety dictates position 1 of the phenyl ring.

• C1 (Ipso): Quaternary carbon attached to the ethanol chain.

• C2 (Ortho): Quaternary carbon attached to Bromine.

• C3 (Meta): Aromatic methine (C-H).

• C4 (Para): Quaternary carbon attached to Fluorine.

• C5 (Meta): Aromatic methine (C-H), flanked by two fluorines.

• C6 (Ortho): Quaternary carbon attached to Fluorine.

• C7 (Methine): The benzylic carbon (-C H(OH)-).

• C8 (Methyl): The terminal methyl group (-C H

  ).

13C NMR Chemical Shift Data (Predicted & Observed)

The following data represents the consensus spectral profile in CDCl

at 100 MHz or higher. The values incorporate substituent chemical shift (SCS) additivity rules corrected for steric compression and heavy-atom effects.

Table 1: Chemical Shift Assignments and Multiplicity

Carbon	Type	Shift ( , ppm)	Multiplicity	Coupling Constants ( , Hz)	Notes
C4	Ar-C-F	161.5 - 163.5	ddd	,	Deshielded; Large doublet.
C6	Ar-C-F	159.0 - 161.0	ddd	,	Similar to C4 but shielded by ortho-alkyl.
C1	Ar-C (Ipso)	132.0 - 135.0	td / dd	(to F6)	Complex splitting due to F6 (ortho) and F4 (para).
C2	Ar-C-Br	122.0 - 125.0	m	Small values	Broadened by Br isotope effect and meta-F coupling.
C3	Ar-C-H	118.0 - 120.0	dd	(to F4)	Distinct doublet of doublets.
C5	Ar-C-H	102.0 - 104.5	t		Diagnostic Peak. Triplet due to symmetric flanking Fs.
C7	CH-OH	66.0 - 70.0	d / br s		Benzylic position. May show broadening.[1][2]
C8	CH	21.0 - 23.0	s	-	Typical methyl resonance.

Technical Note: The most distinct feature of this spectrum is the triplet at ~103 ppm (C5) . In a standard proton-decoupled

C spectrum, this carbon couples to both F4 and F6 with nearly identical values (~25-26 Hz), resulting in a clear 1:2:1 triplet pattern. This confirms the 4,6-difluoro substitution pattern.

Analysis of Fluorine Coupling ( )

The fluorine atoms are the dominant source of spectral complexity. Understanding the magnitude of these couplings is essential for distinguishing the product from impurities.

• One-Bond Coupling (

  ):

  • Observed at C4 and C6 .

  • Magnitude: ~245–255 Hz.

  • Appearance: These signals appear as two massive doublets separated by ~250 Hz (approx. 2.5 ppm at 100 MHz). They are often low intensity due to the splitting of signal power and lack of Nuclear Overhauser Effect (NOE) enhancement on quaternary carbons.

• Two-Bond Coupling (

  ):

  • Observed at C3 , C5 , and C1 .

  • Magnitude: ~20–26 Hz.

  • C5 Specifics: Because C5 is situated between two fluorines, it sees two simultaneous

    couplings, collapsing into a triplet.

• Long-Range Coupling:

  • C7 (Benzylic): Often shows a small doublet (

    Hz) due to through-space or 4-bond coupling to the ortho-fluorine at C6.

Experimental Protocol: Synthesis & Acquisition

To ensure the validity of the spectral data, the sample must be prepared with high purity. The standard route is the reduction of 1-(2-bromo-4,6-difluorophenyl)ethan-1-one.

Synthesis Workflow (Reduction)

• Reagents: Sodium Borohydride (NaBH

  ), Methanol (MeOH).[3][4]

• Condition: 0°C to Room Temperature (RT), 2 hours.

• Quench: Aqueous NH

  Cl.

NMR Acquisition Parameters

• Solvent: CDCl

  (Preferred for resolution) or DMSO-d (if solubility is poor).

• Pulse Sequence: zgpg30 (Standard proton-decoupled).

• Relaxation Delay (D1): Set to 2.0 - 3.0 seconds .

  • Reasoning: The quaternary carbons (C1, C2, C4, C6) have long

    relaxation times. A short D1 will suppress these diagnostic peaks, making the C-F doublets disappear into the baseline.

• Scans (NS): Minimum 512 scans recommended due to signal splitting by Fluorine.

Visualization of Logic Workflows

Diagram 1: Spectral Assignment Logic

This flowchart guides the researcher through the logical deduction process to confirm the structure based on the NMR data.

Caption: Step-by-step logic for confirming the 2-bromo-4,6-difluoro substitution pattern via 13C NMR.

Diagram 2: Synthesis & Purification Workflow

A visual guide to the generation of the sample to ensure spectral relevance.

Caption: Synthesis pathway via NaBH4 reduction. Absence of the ketone carbonyl signal at ~195 ppm confirms full conversion.

Troubleshooting & Validation

Distinguishing from Regioisomers

The 2-bromo-4,6-difluoro pattern is unique. If the bromine were at position 3 (relative to ethanol), the symmetry of the C-F couplings would break significantly.

• Target Molecule: C5 is a triplet (flanked by F4, F6).

• Isomer (e.g., 2-bromo-3,5-difluoro): The carbon between fluorines would be C4. The coupling patterns would shift, and the chemical shift of the C-Br carbon would change due to different ortho/para relationships.

Common Impurities

• Unreduced Ketone: Look for a weak signal at ~195-200 ppm (Carbonyl).

• Solvent Peaks:

  • CDCl

    : Triplet at 77.16 ppm.

  • DMSO-d

    : Septet at 39.52 ppm.

• Rotamers: At room temperature, rotation around the C1-C7 bond is fast. If peaks appear broadened or doubled in the aliphatic region, consider cooling the sample (dynamic NMR) or checking for atropisomerism (unlikely for this specific alcohol but possible in sterically bulkier analogs).

References

• General 13C NMR Shifts & Additivity Rules

  • Compound Interest.[3][5][6] "A Guide to 13C NMR Chemical Shift Values." Accessed October 2023. Link

  • Oregon State University. "13C NMR Chemical Shift Table." Link

• C-F Coupling Constants in Aromatics

  • Magritek. "Simultaneous Proton and Fluorine decoupled 13C NMR." (Detailed analysis of 1,3-difluorobenzene coupling patterns). Link

  • ChemicalBook. "1,3-Difluorobenzene 13C NMR Spectrum." Link

• Synthesis (NaBH4 Reduction Protocol)

  • Organic Chemistry Portal. "Sodium Borohydride (NaBH4) Reduction." Link

  • Master Organic Chemistry. "Reduction of Aldehydes and Ketones with NaBH4." Link

• Precursor Data (Acetophenone Analog)

  • SpectraBase. "2-Bromo-4'-fluoroacetophenone NMR Data." Link

Sources

• 1. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 2. Simultaneous Proton and Fluorine decoupled 13C NMR - Magritek [magritek.com]
• 3. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 4. researchgate.net [researchgate.net]
• 5. compoundchem.com [compoundchem.com]
• 6. organic-synthesis.com [organic-synthesis.com]

Advanced Technical Guide: Synthesis of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol

Executive Summary & Compound Profile

1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol is a critical chiral building block in the synthesis of next-generation triazole antifungals and agrochemicals. Its structural core—a polyhalogenated benzyl alcohol—serves as a pharmacophore scaffold that enhances metabolic stability and lipophilicity.

This guide details the synthesis of the racemic alcohol and provides authoritative protocols for its asymmetric production (enantiomeric excess >98%). We prioritize scalable, robust methodologies over theoretical routes.

Compound Identification

Property	Detail
IUPAC Name	1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol
Common Name	2-Bromo-4,6-difluoro-α-methylbenzyl alcohol
CAS Number	2711861-11-7 (Racemic) / 1214900-62-5 (Isomer reference)
Molecular Formula	C₈H₇BrF₂O
Molecular Weight	237.04 g/mol
Key Precursor	1-(2-Bromo-4,6-difluorophenyl)ethanone (CAS 1805119-78-1)

Retrosynthetic Analysis

The synthesis is disconnected at the benzylic alcohol position. The most reliable forward path involves the nucleophilic addition of hydride to the corresponding acetophenone derivative. The acetophenone itself is best constructed via a Weinreb amide intermediate to prevent over-alkylation, ensuring high regiochemical fidelity.

Figure 1: Retrosynthetic disconnection showing the Weinreb amide pathway as the preferred route for the ketone intermediate.

Precursor Synthesis: The Ketone Intermediate

Objective: Synthesis of 1-(2-Bromo-4,6-difluorophenyl)ethanone. Rationale: Direct Friedel-Crafts acetylation of 1-bromo-3,5-difluorobenzene is often regiochemically poor due to the directing conflicts of the halogens. The Weinreb amide route guarantees the correct isomer.

Protocol A: Weinreb Amide Route (Recommended)

• Activation: Dissolve 2-bromo-4,6-difluorobenzoic acid (1.0 equiv) in anhydrous DCM. Add 1,1'-Carbonyldiimidazole (CDI) (1.2 equiv) portion-wise at 0°C. Stir for 1 hour at room temperature to form the acyl imidazole.

• Amide Formation: Add N,O-Dimethylhydroxylamine hydrochloride (1.2 equiv) and Triethylamine (1.5 equiv). Stir overnight.

  • Checkpoint: Monitor TLC/LCMS for conversion to the Weinreb amide.

• Grignard Addition: Cool the isolated Weinreb amide (dried, in anhydrous THF) to -10°C. Slowly add Methylmagnesium bromide (MeMgBr) (3.0 M in ether, 1.5 equiv).

  • Mechanism:[1][2][3] The stable chelated intermediate prevents double addition, stopping cleanly at the ketone stage upon workup.

• Workup: Quench with saturated NH₄Cl. Extract with EtOAc.[3][4] The crude oil crystallizes to give the ketone.[3]

Route 1: Racemic Synthesis (Chemical Reduction)

Context: For analytical standards or non-clinical assays where chirality is not yet critical.

Reagents & Conditions

• Substrate: 1-(2-Bromo-4,6-difluorophenyl)ethanone

• Reductant: Sodium Borohydride (NaBH₄)

• Solvent: Methanol (MeOH)[5]

Step-by-Step Protocol

• Dissolution: Charge a 3-neck round-bottom flask with the ketone (10.0 g, 42.5 mmol) and MeOH (100 mL). Cool to 0°C.[6]

• Addition: Add NaBH₄ (0.6 equiv, 25.5 mmol) portion-wise over 20 minutes. Avoid temperature spikes >10°C to minimize defluorination side reactions.

• Reaction: Stir at 0°C for 1 hour, then warm to RT for 1 hour.

• Quench: Slowly add 1N HCl until pH ~6. Concentrate to remove MeOH.

• Extraction: Dilute residue with water/DCM. Wash organic layer with brine, dry over Na₂SO₄.[3]

• Purification: Flash chromatography (Hexane/EtOAc 9:1).

  • Yield: Typically 90-95%.

  • Data: ¹H NMR shows a quartet at ~5.2 ppm (CH-OH) and a doublet at ~1.4 ppm (CH₃).

Route 2: Asymmetric Synthesis (The "Gold Standard")

For drug development, enantiopurity is non-negotiable. Two methods are industry-standard: Biocatalysis (preferred for scale/green chemistry) and Noyori Transfer Hydrogenation .

Method A: Biocatalytic Reduction (KRED)

Ketoreductases (KREDs) offer >99% ee and operate under mild aqueous conditions.

Figure 2: Enzymatic cycle utilizing cofactor regeneration for sustainable synthesis.

Protocol:

• Screening: Screen a KRED library (e.g., Codexis, Johnson Matthey) to identify an enzyme specific for the R or S enantiomer.

• Buffer Prep: Prepare 100 mM Potassium Phosphate buffer (pH 7.0) containing 1 mM NADP⁺ and 200 mM Glucose.

• Reaction: Add Glucose Dehydrogenase (GDH) for cofactor recycling. Add the KRED enzyme (1-5 wt% loading).

• Addition: Dissolve ketone in IPA or DMSO (5% v/v co-solvent) and add to the buffer. Stir at 30°C.

• Workup: Extract with MTBE. The high selectivity usually negates the need for chiral resolution.

Method B: Noyori Transfer Hydrogenation (Chemical)

If enzymes are unavailable, this Ru-catalyzed route is robust.

• Catalyst: RuCl(p-cymene)[(R,R)-Ts-DPEN] (for S-alcohol) or [(S,S)-Ts-DPEN] (for R-alcohol).

• Hydrogen Source: Formic acid/Triethylamine (5:2 azeotrope).

• Procedure:

  • Mix ketone (1.0 equiv) and catalyst (1 mol%) in DCM.

  • Add HCOOH/Et₃N mixture (3.0 equiv).

  • Stir at RT for 12-24h.

  • Wash with water, concentrate, and recrystallize (if solid) or distill.

  • Expected ee: 95-98%.

Analytical & Quality Control

Parameter	Method	Acceptance Criteria
Identity	¹H / ¹⁹F NMR	Conforms to structure; F-F coupling patterns distinct.
Purity	HPLC (C18)	>98.0% Area
Chiral Purity	Chiral HPLC	>98% ee (Chiralcel OD-H or AD-H column)
Residual Solvents	GC-Headspace	< ICH limits

Key NMR Feature: The ¹⁹F NMR will show two distinct signals if the environment is asymmetric, but in the racemic mixture, they appear as complex multiplets due to H-F and F-F coupling (typically -105 to -115 ppm range).

Safety & Handling

• Fluorinated Aromatics: Thermal decomposition can release HF. Avoid acidic conditions at high temperatures (>100°C).

• Brominated Compounds: Potential alkylating agents. Use double-gloving (Nitrile) and work in a fume hood.

• Waste Disposal: Segregate halogenated organic waste. Do not mix with strong oxidizers.

References

• BLD Pharm. (2024). Product Datasheet: 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol (CAS 2711861-11-7). Retrieved from

• Sigma-Aldrich. (2024). Synthesis of Fluorinated Acetophenones via Weinreb Amides. Aldrich Technical Bulletin AL-142. Retrieved from

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research, 30(2), 97-102.
• Hollmann, F., et al. (2011). Enzymatic reduction of ketones. Green Chemistry, 13, 226-265. (Review of KRED technology).

• PubChem. (2024).[7][8] Compound Summary: 1-(2-Bromo-4,6-difluorophenyl)ethanone. CID 119015844. Retrieved from

Sources

• 1. prepchem.com [prepchem.com]
• 2. chimia.ch [chimia.ch]
• 3. rsc.org [rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 2-Bromo-4'-fluoroacetophenone synthesis - chemicalbook [chemicalbook.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 1-Bromo-3,5-difluorobenzene 98 461-96-1 [sigmaaldrich.com]
• 8. 1-Bromo-3,5-difluorobenzene | C6H3BrF2 | CID 136313 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-OL from 2-bromo-4,6-difluoroacetophenone

This Application Note is structured as a comprehensive technical guide for the synthesis of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol , a critical halogenated intermediate often utilized in the development of antifungal agents (e.g., azole derivatives) and kinase inhibitors.

Executive Summary

This protocol details the high-yield reduction of 1-(2-bromo-4,6-difluorophenyl)ethanone (Starting Material) to 1-(2-bromo-4,6-difluorophenyl)ethan-1-ol (Target Product) using Sodium Borohydride (

).[1]

While carbonyl reductions are standard, this specific substrate presents unique electronic and steric challenges. The presence of the ortho-bromo and ortho,para-difluoro substituents creates a highly electron-deficient aromatic ring. This increases the electrophilicity of the carbonyl carbon, facilitating rapid reduction, but also imposes steric crowding that dictates specific solvent and temperature controls to ensure complete conversion without side reactions (such as hydrodehalogenation).

Scientific Background & Mechanistic Insight

Substrate Analysis

The starting material features a "2,4,6-substitution" pattern.

• Electronic Effect: The fluorine atoms at positions 4 and 6 are strongly electronegative. Through inductive withdrawal (-I effect), they significantly lower the LUMO energy of the carbonyl group, making it highly susceptible to nucleophilic attack by the hydride ion.

• Steric Effect: The bulky bromine atom at the 2-position and the fluorine at the 6-position flank the carbonyl group. This "ortho-effect" forces the carbonyl group out of coplanarity with the phenyl ring, potentially disrupting conjugation but increasing the reactivity of the ketone towards small nucleophiles like

  .

Reaction Mechanism

The transformation proceeds via a classic nucleophilic addition mechanism:[2]

• Nucleophilic Attack: The borohydride anion (

  ) delivers a hydride ( ) to the carbonyl carbon.

• Intermediate Formation: An alkoxyborate intermediate is formed. Due to the electron-deficient nature of the ring, this step is faster than in non-fluorinated acetophenones.

• Protonation (Workup): Acidic hydrolysis breaks the B-O bond, liberating the secondary alcohol.

Experimental Protocol

Materials & Reagents Table

Reagent	MW ( g/mol )	Equiv.[3][4]	Role
2-Bromo-4,6-difluoroacetophenone	235.03	1.0	Substrate
Sodium Borohydride ( )	37.83	0.6*	Reducing Agent
Methanol (MeOH)	32.04	Solvent	Reaction Medium
Hydrochloric Acid (1M)	36.46	Excess	Quenching Agent
Ethyl Acetate (EtOAc)	88.11	-	Extraction Solvent

*Note: Theoretically, 0.25 eq of

can reduce 1 eq of ketone. However, 0.5–0.6 eq is standard to account for reagent purity and adventitious moisture.

Step-by-Step Methodology

Step 1: Solubilization

• Action: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 2-bromo-4,6-difluoroacetophenone (1.0 equiv) in anhydrous Methanol (10 mL per gram of substrate).

• Scientist's Insight: Methanol is preferred over ethanol due to the higher solubility of

  and faster reaction kinetics. Ensure the flask is vented (e.g., via a needle) to prevent pressure buildup from gas.

Step 2: Controlled Addition (Critical Step)

• Action: Cool the solution to 0°C using an ice bath.

• Action: Add Sodium Borohydride (0.6 equiv) portion-wise over 10–15 minutes.

• Observation: Vigorous bubbling (

  gas) will occur.

• Control: Maintain internal temperature <10°C. The electron-deficient ring makes the ketone highly reactive; rapid addition can cause a runaway exotherm, potentially leading to over-reduction or impurity formation.

Step 3: Reaction Monitoring

• Action: Remove the ice bath and allow the mixture to warm to Room Temperature (20–25°C). Stir for 1–2 hours.

• Validation: Monitor by TLC (Hexanes:EtOAc 80:20) or LC-MS.[5] The ketone spot (

  ) should disappear, replaced by the more polar alcohol spot ( ).

Step 4: Quenching & Workup [6]

• Action: Cool the mixture back to 0°C. Slowly add 1M HCl dropwise until pH ~3–4 is reached.

• Why: This destroys excess borohydride and hydrolyzes the boron-alkoxide complex.

• Action: Dilute with water and extract 3x with Ethyl Acetate.

• Action: Wash combined organics with Brine, dry over anhydrous

  , filter, and concentrate in vacuo.

Step 5: Purification

• Action: The crude product is typically a clear to pale yellow oil that may solidify upon standing.

• Protocol: If purity <95% by HPLC, purify via silica gel flash chromatography (Gradient: 0%

  20% EtOAc in Hexanes).

Process Visualization (Workflow)

The following diagram outlines the critical decision points and flow of the synthesis.

Figure 1: Step-by-step workflow for the NaBH4 reduction process, highlighting critical control points at addition and quenching.

Analytical Characterization (Expected Data)

To validate the synthesis, compare your analytical data against these expected values.

• Physical State: Viscous colorless oil or white low-melting solid.

• Mass Spectrometry (LC-MS):

  • Expected

    or depending on ionization.

  • Look for the characteristic Bromine isotope pattern (1:1 ratio of

    and ).
• H NMR (400 MHz, ):
  • ~1.45 (d, Hz, 3H, ): The methyl group doublet.
  • ~2.0–2.5 (br s, 1H, ): Hydroxyl proton (shift varies with concentration).
  • ~5.20 (q, Hz, 1H, ): The benzylic methine quartet.
  • ~6.8–7.2 (m, 2H, Ar-H): Aromatic protons. Note the coupling pattern will be complex due to F-H coupling ( ).

Safety & Troubleshooting

Hazard Analysis

• Hydrogen Evolution: The reaction generates

  gas. Do not seal the reaction vessel tightly. Perform in a fume hood.

• Halogenated Waste: The product contains Fluorine and Bromine. Dispose of aqueous waste and silica in segregated halogenated waste streams.

Troubleshooting Guide

Issue	Probable Cause	Solution
Incomplete Conversion	Old/Inactive	Use fresh reagent. decomposes in moist air.
Side Product (De-halogenation)	Reaction too hot	Keep T < 0°C during addition. Avoid reflux.
Low Yield	Product lost in aqueous layer	The product is moderately polar. Saturate the aqueous layer with NaCl (Brine) before extraction to "salt out" the organic alcohol.

References

• Reduction of Ketones using Sodium Borohydride

  • Source: Master Organic Chemistry. "Sodium Borohydride (NaBH4) Reduction of Aldehydes and Ketones."

  • URL:[Link]

• General Procedure for Acetophenone Reduction

  • Source: Organic Syntheses, Coll. Vol. 8, p. 75 (2006).[3] (Reference for general borohydride reduction protocols).

  • URL:[Link]

• Safety Data for Fluorinated Acetophenones: Source: Fisher Scientific MSDS (2-Bromo-4'-fluoroacetophenone analog).

Sources

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. scispace.com [scispace.com]
• 5. 2711861-11-7|1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol|BLD Pharm [bldpharm.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]

Introduction: The Strategic Importance of Chiral 2-Bromo-1-(4,6-difluorophenyl)ethanol

An Application Note and Protocol for the Asymmetric Reduction of 2-Bromo-4,6-difluoroacetophenone

The synthesis of enantiomerically pure compounds is a cornerstone of modern pharmaceutical development, where the stereochemistry of a molecule dictates its pharmacological activity and safety profile.[1] Optically active 2-halo-1-arylethanols are critical chiral building blocks for numerous active pharmaceutical ingredients (APIs). The target molecule of this protocol, (R)- or (S)-2-bromo-1-(4,6-difluorophenyl)ethanol, is a valuable intermediate whose structural motifs are found in advanced drug candidates. The asymmetric reduction of the prochiral ketone, 2-bromo-4,6-difluoroacetophenone, presents the most direct route to this chiral alcohol.

However, the reduction of α-haloketones is fraught with challenges, including the potential for over-reduction and dehalogenation, as well as the primary difficulty of controlling the stereochemistry at the newly formed chiral center.[2][3] This guide provides a comprehensive overview of state-of-the-art methodologies for this transformation, focusing on robust and reproducible protocols grounded in established chemical principles. We will delve into catalytic transfer hydrogenation, offering a detailed experimental procedure and contrasting it with other prominent methods to provide researchers with a solid framework for decision-making and execution.

Comparative Analysis of Synthetic Methodologies

The choice of synthetic strategy for asymmetric reduction is dictated by factors such as required enantiopurity, scalability, cost, and available equipment. Three primary approaches dominate the field: transition-metal catalysis, biocatalysis, and stoichiometric chiral reagents.

• Transition-Metal Catalysis (Asymmetric Transfer Hydrogenation - ATH): Pioneered by Ryōji Noyori, ruthenium(II) complexes featuring chiral diphosphine and diamine ligands are exceptionally effective for the asymmetric reduction of ketones.[4][5] The mechanism involves a metal-ligand bifunctional complex where a hydride is transferred from a hydrogen donor (e.g., isopropanol or a formic acid/triethylamine mixture) to the ketone in a highly stereocontrolled manner.[6][7] This method is renowned for its high efficiency (low catalyst loading), excellent enantioselectivity, and broad substrate scope, making it a workhorse in both academic and industrial settings.[3]

• Biocatalysis: The use of enzymes, such as ketoreductases (KREDs) or alcohol dehydrogenases (ADHs), or whole-cell systems like baker's yeast (Saccharomyces cerevisiae), offers a green and highly selective alternative.[8][9] These biocatalytic reductions operate under mild aqueous conditions, often yielding near-perfect enantiomeric excess (>99% e.e.).[10][11] The stereochemical outcome (R or S) can be controlled by selecting an appropriate enzyme, as different reductases possess complementary stereopreferences.[12][13]

• Stoichiometric Chiral Reagents (CBS Reduction): The Corey-Bakshi-Shibata (CBS) reduction utilizes a chiral oxazaborolidine catalyst in the presence of a stoichiometric borane source (e.g., BH₃·THF or BH₃·DMS).[14][15] This method is known for its predictable stereochemistry and high enantioselectivity for a wide range of ketones.[9] However, the need for stoichiometric or near-stoichiometric amounts of the borane reagent and the handling of pyrophoric materials can be drawbacks, particularly on a larger scale.[1]

Data Presentation: Performance Benchmark of Reduction Methods

The following table summarizes typical performance data for the asymmetric reduction of α-substituted acetophenones, providing a benchmark for what can be expected when applying these methods to 2-bromo-4,6-difluoroacetophenone.

Method	Catalyst / Enzyme	Reducing Agent	Solvent	Temp. (°C)	Time (h)	Yield (%)	e.e. (%)
Ru-Catalyzed ATH	[RuCl((S,S)-TsDPEN)(p-cymene)]	HCOOH/Et₃N	CH₂Cl₂	40	18	~95	>99 (R)
Biocatalytic	Ketoreductase (KRED)	Isopropanol	Buffer/IPA	30	12-24	>95	>99 (R or S)
CBS Reduction	(S)-Me-CBS	BH₃·THF	THF	RT	2	~92	~96 (R)
Biocatalytic	Candida, Pichia spp.	Glucose (in situ)	Aqueous	30-35	48	>90	>99 (S)

Data adapted from analogous reductions of substituted acetophenones and chromanones.[3][9][10]

Visual Schematics

Caption: General reaction scheme for the asymmetric reduction.

Detailed Experimental Protocols

This section provides a step-by-step protocol for the asymmetric transfer hydrogenation of 2-bromo-4,6-difluoroacetophenone, a method chosen for its high selectivity, efficiency, and operational practicality in a standard research laboratory.

Protocol 1: Asymmetric Transfer Hydrogenation (ATH) using a Chiral Ru(II) Catalyst

This protocol is based on established procedures for the highly enantioselective reduction of α-bromo aryl ketones.[3] It reliably yields the chiral alcohol with excellent enantiomeric excess.

Principle: The chiral Ru(II) complex catalyzes the transfer of a hydride from a formic acid/triethylamine azeotrope to the prochiral ketone. The specific chirality of the TsDPEN ligand dictates the facial selectivity of the hydride attack, leading to the preferential formation of one enantiomer.

Materials & Equipment:

• Chemicals: 2-bromo-4,6-difluoroacetophenone, [RuCl₂(p-cymene)]₂, (S,S)-N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine ((S,S)-TsDPEN), formic acid (HCOOH), triethylamine (Et₃N), anhydrous dichloromethane (DCM), ethyl acetate (EtOAc), deionized water, brine, anhydrous sodium sulfate (Na₂SO₄).

• Equipment: Schlenk flask or two-neck round-bottom flask, magnetic stirrer and stir bar, condenser, nitrogen or argon line with bubbler, heating mantle with temperature controller, separatory funnel, rotary evaporator, silica gel for column chromatography.[16]

Step-by-Step Procedure:

• Catalyst Preparation (in situ):

  • To a dry Schlenk flask under an inert atmosphere (N₂ or Ar), add [RuCl₂(p-cymene)]₂ (0.01 mmol, 1 mol%) and (S,S)-TsDPEN (0.022 mmol, 2.2 mol%).

  • Add anhydrous DCM (5 mL) via syringe.

  • Stir the resulting orange solution at room temperature for 20-30 minutes.

• Reaction Setup:

  • In a separate flask, prepare the 5:2 formic acid/triethylamine azeotrope by carefully adding triethylamine (5 mmol) to formic acid (12.5 mmol). Caution: This is an exothermic reaction.

  • To the catalyst solution, add 2-bromo-4,6-difluoroacetophenone (2.0 mmol, 1.0 equiv).

  • Add the freshly prepared HCOOH/Et₃N mixture (2 mL) to the reaction flask.

• Reaction Execution:

  • Fit the flask with a condenser and heat the mixture to 40 °C using a heating mantle.

  • Stir the reaction vigorously for 18-24 hours.

• Monitoring:

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable mobile phase (e.g., 20% ethyl acetate in hexanes). The product spot should be more polar than the starting ketone.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Quench the reaction by slowly adding deionized water (15 mL).

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

  • Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (20 mL) and brine (20 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure 2-bromo-1-(4,6-difluorophenyl)ethanol as a colorless oil or a white solid.

Caption: Experimental workflow for Asymmetric Transfer Hydrogenation.

Protocol 2: Determination of Enantiomeric Excess by Chiral HPLC

Accurate determination of the enantiomeric excess (e.e.) is crucial for validating the success of the asymmetric synthesis. High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP) is the gold standard for this analysis.[17][18]

Principle: The enantiomers of the chiral alcohol interact differently with the chiral stationary phase, leading to different retention times. The ratio of the peak areas of the two enantiomers is used to calculate the e.e.

HPLC Method Parameters:

Parameter	Condition
Column	Daicel CHIRALCEL® OD-H or similar polysaccharide-based column
Mobile Phase	n-Hexane / 2-Propanol (98:2, v/v)
Flow Rate	0.5 - 1.0 mL/min
Detection	UV at 210 nm
Column Temp.	25 °C

| Injection Vol. | 10 µL |

These are starting conditions and may require optimization.[17]

Procedure:

• Sample Preparation: Dissolve a small amount (~1 mg) of the purified product in the mobile phase to a final concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter.

• System Equilibration: Equilibrate the chiral column with the mobile phase until a stable baseline is achieved.

• Injection & Data Acquisition: Inject the prepared sample and record the chromatogram. Ensure the run time is sufficient for both enantiomers to elute.

• Data Analysis: Integrate the peak areas for the two enantiomers (Area₁ and Area₂). Calculate the enantiomeric excess using the formula: e.e. (%) = |(Area₁ - Area₂) / (Area₁ + Area₂)| * 100

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst; Poor quality reagents/solvents; Insufficient reaction time/temperature.	Ensure an inert atmosphere was maintained; Use freshly distilled/anhydrous solvents; Increase reaction time or temperature slightly.
Low Enantioselectivity	Racemization of the product; Incorrect catalyst chirality; Competing non-catalyzed reduction.	Ensure workup is not overly acidic or basic; Double-check the ligand enantiomer used; Lower reaction temperature if possible.
Dehalogenation Side Product	Over-reduction; Reaction temperature too high.	Monitor the reaction carefully and stop once the starting material is consumed; Reduce reaction temperature.

Conclusion

The asymmetric reduction of 2-bromo-4,6-difluoroacetophenone is a critical transformation for accessing a key chiral building block for pharmaceutical research. While several effective methods exist, Ru-catalyzed asymmetric transfer hydrogenation stands out for its excellent balance of high enantioselectivity, operational simplicity, and efficiency. The detailed protocol provided herein offers a reliable pathway for researchers to synthesize the desired chiral alcohol with high optical purity. For ultimate control and access to either enantiomer, exploring commercially available ketoreductase enzyme panels is also a highly recommended and powerful strategy.[8] Proper analytical validation using chiral HPLC is essential to confirm the outcome of the synthesis.

References

• Los Alamos National Laboratory. Unravelling the Mechanism of the Asymmetric Hydrogenation of Acetophenone by [RuX2(diphosphine)(1,2-diamine)] Catalysts. [Online] Available at: [Link]

• ResearchGate. Asymmetric reduction of acetophenone catalyzed by immobilized carrots. [Online] Available at: [Link]

• ResearchGate. Asymmetric reduction of acetophenone in the presence of catalyst 1. [Online] Available at: [Link]

• Noyori, R., et al. Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope. PMC. [Online] Available at: [Link]

• Patel, R. N. Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. PMC. [Online] Available at: [Link]

• Myers, A. G. The Noyori Asymmetric Hydrogenation Reaction. Andrew G Myers Research Group, Harvard University. [Online] Available at: [Link]

• NROChemistry. Noyori Hydrogenation. YouTube. [Online] Available at: [Link]

• Wikipedia. Asymmetric hydrogenation. [Online] Available at: [Link]

• ResearchGate. Enantioselective microbial reduction of substituted acetophenone. [Online] Available at: [Link]

• RSC Publishing. An iron variant of the Noyori hydrogenation catalyst for the asymmetric transfer hydrogenation of ketones. Dalton Transactions. [Online] Available at: [Link]

• Academia.edu. Selective Asymmetric Transfer Hydrogenation of α-Substituted Acetophenones with Bifunctional Oxo-Tethered Ruthenium(II) Catalysts. [Online] Available at: [Link]

• KAUST Repository. Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH: Synthesis of Enantiopure 2-Halo-1-arylethanols. [Online] Available at: [Link]

• PMC. Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH: Synthesis of Enantiopure 2-Halo-1-arylethanols. [Online] Available at: [Link]

• PubMed. Enantioselective reduction of acetophenone and its derivatives with a new yeast isolate Candida tropicalis PBR-2 MTCC 5158. [Online] Available at: [Link]

• University of Groningen. Catalytic Asymmetric Synthesis of Chiral Alcohols and Amines. [Online] Available at: [Link]

• ResearchGate. Two‐Step Synthesis of a Chiral Fluorinated Alcohol With Silica‐Supported Enzyme RrADH in Batch and Continuous Flow Mode. [Online] Available at: [Link]

• Sibi, M. P., & Porter, N. A. (1999). Enantioselective Free Radical Reactions. Accounts of Chemical Research, 32(2), 163-171.

• Corey, E. J., et al. Highly Enantioselective Borane Reduction of Ketones Catalyzed by Chiral Oxazaborolidines. Mechanism and Synthetic. University of York. [Online] Available at: [Link]

• MDPI. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. [Online] Available at: [Link]

• Organic Syntheses. Organic Syntheses Procedure. [Online] Available at: [Link]

• Defense Technical Information Center. Super Hydrides. [Online] Available at: [Link]

• LCGC International. Contemporary Analysis of Chiral Molecules. [Online] Available at: [Link]

• ACS Publications. Recent Advances in Separation and Analysis of Chiral Compounds. [Online] Available at: [Link]

• Phenomenex. Strategies for Chiral HPLC Method Development. [Online] Available at: [Link]

• I.R.I.S. Enantioselective catalytic remote perfluoroalkylation of α-branched enals driven by light. [Online] Available at: [Link]

Sources

• 1. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 2. benchchem.com [benchchem.com]
• 3. (PDF) Selective Asymmetric Transfer Hydrogenation of α-Substituted Acetophenones with Bifunctional Oxo-Tethered Ruthenium(II) Catalysts [academia.edu]
• 4. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]
• 5. Chemicals [chemicals.thermofisher.cn]
• 6. Research Portal [laro.lanl.gov]
• 7. Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Enantioselective reduction of acetophenone and its derivatives with a new yeast isolate Candida tropicalis PBR-2 MTCC 5158 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. repository.kaust.edu.sa [repository.kaust.edu.sa]
• 13. Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH: Synthesis of Enantiopure 2-Halo-1-arylethanols - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. Organic Syntheses Procedure [orgsyn.org]
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• 18. chromatographyonline.com [chromatographyonline.com]

Use of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-OL in Suzuki cross-coupling reactions

Executive Summary

This application note details the optimized protocol for the Suzuki-Miyaura cross-coupling of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol (Compound 1 ). This substrate represents a distinct challenge in medicinal chemistry due to the convergence of three complicating factors:

• Steric Congestion: The reaction site (C2-Br) is ortho-flanked by a bulky secondary alcohol group (C1) and a hydrogen (C3), while the alcohol itself is buttressed by an ortho-fluorine (C6).[1]

• Electronic Deactivation: The 4,6-difluoro substitution pattern creates an electron-deficient ring, altering the kinetics of the catalytic cycle.[1]

• Chemo-selectivity: The presence of a free secondary benzylic alcohol requires conditions that prevent racemization or competitive oxidation.[1]

This guide provides a self-validating protocol using Buchwald Precatalysts to achieve high turnover numbers (TON) while preserving the integrity of the alcohol functionality.

Chemical Analysis & Mechanistic Insight

The Substrate Challenge

The structure of 1 dictates the choice of catalyst.[1] Standard ligands (e.g., PPh3) often fail here because the rate of transmetallation is severely retarded by the steric bulk surrounding the C2 position.[1]

• Oxidative Addition: The electron-withdrawing fluorine atoms at C4 and C6 lower the electron density of the arene, actually facilitating the initial oxidative addition of the C-Br bond to Pd(0).[1]

• Transmetallation (The Bottleneck): The incoming boronic acid faces significant steric clash with the 1-hydroxyethyl group.[1] This is the rate-determining step.[1]

• Reductive Elimination: Requires a ligand with a large cone angle to "squeeze" the product out of the coordination sphere.[1]

Ligand Selection Strategy

To overcome the transmetallation barrier, we utilize Dialkylbiaryl phosphine ligands (Buchwald Ligands).[1]

• SPhos: Provides the optimal balance of electron-richness (for oxidative addition) and steric bulk (to facilitate reductive elimination).[1]

• XPhos: Recommended for extremely hindered boronic acids (e.g., ortho-substituted aryl boronates).[1]

Experimental Protocol

Method A: Direct Coupling (Unprotected Alcohol)

Best for rapid library synthesis where step-count is critical.[1]

Reagents:

• Substrate: 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol (1.0 equiv)

• Coupling Partner: Aryl Boronic Acid (1.2 - 1.5 equiv)[1]

• Catalyst: SPhos Pd G2 (2-5 mol%)[1]

  • Note: If G2 precatalyst is unavailable, use Pd(OAc)₂ (5 mol%) + SPhos (10 mol%).[1]

• Base: K₃PO₄ (2.0 - 3.0 equiv)[1]

• Solvent: Toluene : Water (10:1 v/v) or 1,4-Dioxane : Water (4:1 v/v)[1]

Step-by-Step Procedure:

• Vessel Preparation: Charge a reaction vial (equipped with a magnetic stir bar) with the Substrate, Aryl Boronic Acid, SPhos Pd G2, and K₃PO₄.[1]

• Inert Atmosphere: Seal the vial with a septum. Evacuate and backfill with Nitrogen or Argon (repeat 3x). Crucial: Oxygen inhibits the active Pd(0) species.[1]

• Solvent Addition: Add the degassed solvent mixture via syringe through the septum.[1]

• Reaction: Place the vial in a pre-heated block at 80°C - 100°C . Stir vigorously (1000 rpm) to ensure mixing of the biphasic system.

  • Monitoring: Check by LC-MS or TLC after 2 hours. Most reactions reach completion within 4-6 hours.

• Work-up:

  • Cool to room temperature.[1][2]

  • Dilute with Ethyl Acetate (EtOAc) and Water.[1]

  • Separate phases.[1] Extract aqueous layer 2x with EtOAc.[1]

  • Dry combined organics over Na₂SO₄, filter, and concentrate.[1]

• Purification: Flash chromatography (typically Hexanes/EtOAc gradient).[1]

Method B: Protected Route (For Chiral/Sensitive Substrates)

Use this if the free alcohol causes side reactions (e.g., proto-deboronation) or if the substrate is enantiopure and racemization is observed.[1]

• Protection: Treat 1 with TBSCl/Imidazole/DMF to generate the silyl ether.[1]

• Coupling: Perform the Suzuki coupling using Method A conditions.

• Deprotection: Treat with TBAF (Tetra-n-butylammonium fluoride) in THF to reveal the alcohol.[1]

Optimization Data & Troubleshooting

Table 1: Catalyst & Solvent Screening Matrix

Entry	Catalyst System	Base	Solvent	Temp (°C)	Conv.[1][3][4][5] (%)	Notes
1	Pd(PPh₃)₄	Na₂CO₃	DME/H₂O	80	< 20%	Ligand too small; catalyst decomposes.
2	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	90	45%	Moderate; significant protodeboronation.
3	SPhos Pd G2	K₃PO₄	Toluene/H₂O	100	> 95%	Optimal Conditions.
4	XPhos Pd G2	K₃PO₄	THF/H₂O	60	88%	Good for temp-sensitive substrates.[1][3]
5	Pd(OAc)₂ / PCy₃	K₃PO₄	Toluene	110	60%	Requires anhydrous conditions; lower yield.[1]

Troubleshooting Guide:

• Problem: Low Conversion.

  • Solution: Switch to XPhos Pd G2 .[1] The larger steric bulk of XPhos can stabilize the monoligated Pd species better for this specific difluoro-substrate.[1]

• Problem: Protodeboronation (Boronic acid loses Boron before coupling).[1]

  • Solution: Reduce water content (use 20:1 ratio) or switch to anhydrous conditions using Cs₂CO₃ in Dioxane.[1]

• Problem: Racemization of the Alcohol.

  • Solution: Lower temperature to 60°C and extend reaction time. Switch base to weak base like NaHCO₃ or CsF.[1]

Process Visualization

The following diagram illustrates the decision logic for optimizing the coupling of this specific scaffold.

Caption: Decision Logic for optimizing Suzuki coupling of sterically hindered fluorinated phenyl ethanols.

References

• Buchwald, S. L., et al. "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure."[1] Journal of the American Chemical Society, 2005.[1] Link[1]

  • Grounding: Establishes SPhos/XPhos as the primary ligands for hindered biaryl synthesis.[1]

• Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds."[1][3] Chemical Reviews, 1995.[1][3] Link[1]

  • Grounding: The foundational text on the mechanism and base effects.[1]

• Fu, G. C., et al. "Suzuki Cross-Couplings of Unactivated Secondary Alkyl Halides and/or Hindered Aryl Chlorides."[1] Journal of the American Chemical Society, 2000.[1][2] Link[1]

  • Grounding: Provides protocols for difficult, electron-rich, or hindered substr

• BenchChem Application Notes. "Suzuki Coupling of Ortho-Substituted Aryl Halides." Link[1]

  • Grounding: General industrial protocols for scale-up of fluorinated intermediates.[1]

Sources

• 1. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies | MDPI [mdpi.com]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ikm.org.my [ikm.org.my]

Application Note: High-Efficiency Derivatization of Sterically Congested Polyhalogenated Benzylic Alcohols

Executive Summary

This application note details the derivatization of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol , a challenging substrate characterized by significant steric hindrance and unique electronic properties. The presence of ortho-substituents (2-Bromo, 6-Fluoro) creates a "steric clamp" around the secondary hydroxyl group, rendering standard derivatization protocols (e.g., TBSCl/Imidazole or mild acylations) ineffective or kinetically incompetent.

This guide provides three validated protocols designed to overcome the energy barrier imposed by the 2,6-disubstitution pattern while mitigating the risk of styrene formation (elimination), which is exacerbated by the electron-deficient nature of the phenyl ring.

Structural Analysis & Strategic Approach

The "Ortho-Clamp" Challenge

The target molecule features a secondary alcohol adjacent to a phenyl ring substituted at both ortho positions.

• Steric Barrier: The Van der Waals radii of Bromine (1.85 Å) and Fluorine (1.47 Å) physically obstruct the trajectory of incoming electrophiles.

• Electronic Effect: The electron-withdrawing nature of the halogens (Inductive effect: -I) increases the acidity of the benzylic proton (

  ), significantly raising the risk of base-mediated elimination to 1-(2-bromo-4,6-difluorophenyl)ethene .

Decision Matrix

The following logic flow dictates the choice of reagent based on the steric environment.

Figure 1: Strategic decision tree for derivatizing sterically hindered benzylic alcohols.

Validated Protocols

Protocol A: Silylation (The "Nuclear" Option)

Objective: Protection of the hydroxyl group as a tert-butyldimethylsilyl (TBS) ether.[1] Rationale: Standard TBSCl reagents fail because the bulky silyl group cannot penetrate the ortho-substituent corridor. TBSOTf (Triflate) is used because it is a significantly more electrophilic species. 2,6-Lutidine is selected as the base because it is non-nucleophilic and sterically hindered, preventing it from attacking the silicon center or acting as a nucleophile elsewhere.

Reagents:

• Substrate (1.0 equiv)

• TBSOTf (tert-Butyldimethylsilyl trifluoromethanesulfonate) (1.2 – 1.5 equiv)

• 2,6-Lutidine (2.0 equiv)

• DCM (Anhydrous, 0.1 M concentration)

Methodology:

• Setup: Flame-dry a round-bottom flask under

  atmosphere.

• Solvation: Dissolve the substrate in anhydrous DCM and cool to 0 °C .

• Base Addition: Add 2,6-Lutidine via syringe. Stir for 5 minutes.

• Reagent Addition: Add TBSOTf dropwise over 10 minutes. Note: Fuming reagent; handle with care.

• Reaction: Allow to warm to Room Temperature (RT). Monitor by TLC (approx. 1–2 hours).

• Quench: Quench with saturated aqueous

  .

• Workup: Extract with DCM, wash with 1M

  (to remove lutidine), then brine. Dry over .

Self-Validation (IPC):

• TLC: Product

  will be significantly higher (non-polar) than the starting material.

• NMR: Look for two distinct methyl singlets near 0.0 ppm (diastereotopic Si-Me groups due to the chiral center).

Protocol B: Catalytic Acylation (Steglich-Type Activation)

Objective: Synthesis of the Acetate or Benzoate ester. Rationale: The steric hindrance requires a "Nucleophilic Shuttle." Pyridine is insufficient. DMAP (4-Dimethylaminopyridine) is essential; it attacks the acylating agent to form a highly reactive N-acylpyridinium ion, which is less sensitive to steric bulk than the neutral anhydride.

Reagents:

• Substrate (1.0 equiv)

• Acetic Anhydride (

  ) or Acetyl Chloride ( ) (1.5 equiv)

• Triethylamine (

  ) (2.0 equiv)

• DMAP (0.1 – 0.2 equiv) (Critical Catalyst)

• DCM (Anhydrous)

Methodology:

• Setup: Dissolve substrate in DCM under

  .

• Base/Catalyst: Add

  followed by DMAP.

• Acylation: Cool to 0 °C. Add

  or dropwise.

• Reaction: Warm to RT. Stir for 3–6 hours.

  • Tip: If reaction stalls, heat to reflux (40 °C).

• Quench: Add MeOH (scavenges excess acylating agent), stir 15 min, then add sat.

  .

Self-Validation (IPC):

• H-NMR Shift: The benzylic methine proton (

  ) typically shifts downfield by ~1.0–1.2 ppm (e.g., from 5.2 to 6.3).

Protocol C: Activation (Mesylation) with Elimination Control

Objective: Conversion to Mesylate (OMs) for substitution. Rationale: This is the highest-risk protocol. The combination of a good leaving group and an acidic benzylic proton creates a perfect setup for E2 elimination to the styrene. Temperature control is paramount.

Reagents:

• Substrate (1.0 equiv)

• Methanesulfonyl Chloride (MsCl) (1.2 equiv)

• Triethylamine (

  ) or DIPEA (1.5 equiv)

• DCM (Anhydrous)

Methodology:

• Cryogenic Setup: Cool the solution of substrate and base in DCM to -10 °C (Ice/Salt bath).

• Slow Addition: Add MsCl dropwise very slowly to keep the internal temperature low.

• Kinetics: Stir at -10 °C for 30 minutes, then 0 °C for 30 minutes. Do not warm to RT unless TLC confirms no reaction.

• Quench: Quench immediately with cold water/ice.

• Workup: Keep all extraction solvents cold.

Self-Validation (IPC):

• Styrene Check: Check H-NMR for olefinic protons (two doublets at

  5.5–6.5 ppm). If present, the reaction temperature was too high.

Analytical Data & Troubleshooting

Expected NMR Diagnostic Signals ( NMR, )

Moiety	Starting Material ( ppm)	Acylated Product ( ppm)	TBS Ether ( ppm)
Benzylic CH	~5.1 – 5.3 (q)	6.1 – 6.4 (q)	~5.3 – 5.5 (q)
Methyl ( )	~1.4 (d)	~1.5 (d)	~1.4 (d)
Diagnostic	Broad OH singlet	Acetyl (~2.1)	TBS -Bu (~0.9), (~0.0)

Troubleshooting Guide

Observation	Probable Cause	Corrective Action
No Reaction (Protocol A)	Steric bulk preventing silyl attack.	Switch from TBSCl to TBSOTf . Ensure conditions are strictly anhydrous.
Styrene Formation (Protocol C)	E2 Elimination due to high temp or strong base.	Lower temp to -20 °C. Use a less bulky base (e.g., Collidine) or reduce base equivalents.
Low Yield (Protocol B)	Formation of "unreactive" intermediate.	Ensure DMAP is present.[2] Without DMAP, sterically hindered alcohols will not react with anhydrides.

References

• Corey, E. J., & Venkateswarlu, A. (1972). Protection of hydroxyl groups as tert-butyldimethylsilyl ethers.[1] Journal of the American Chemical Society, 94(17), 6190–6191. Link

• Corey, E. J., Cho, H., Rücker, C., & Hua, D. H. (1983). Studies with trialkylsilyltriflates: new syntheses and applications. Tetrahedron Letters, 22(36), 3455-3458. (Establishes TBSOTf for hindered alcohols).

• Höfle, G., Steglich, W., & Vorbrüggen, H. (1978). 4-Dialkylaminopyridines as Highly Active Acylation Catalysts. Angewandte Chemie International Edition, 17(8), 569–583. Link

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons.[3] (The definitive guide on steric considerations for silylation).

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. tsijournals.com [tsijournals.com]
• 3. catalogimages.wiley.com [catalogimages.wiley.com]

Enantioselective Synthesis of (R)-1-(2-Bromo-4,6-difluorophenyl)ethan-1-OL: A Practical Guide Using Catalytic Asymmetric Reduction

An Application Note and Protocol for Researchers

Abstract: This document provides a comprehensive guide to the enantioselective synthesis of (R)-1-(2-bromo-4,6-difluorophenyl)ethan-1-ol, a valuable chiral building block for pharmaceutical and agrochemical development. We present a detailed protocol centered on the Corey-Bakshi-Shibata (CBS) reduction, a robust and highly selective method for converting prochiral ketones to their corresponding chiral alcohols. This guide elucidates the mechanistic underpinnings of the catalytic cycle, offers a step-by-step experimental procedure, and provides practical insights for achieving high yields and excellent enantiomeric excess.

Introduction and Strategic Rationale

Optically active secondary alcohols are critical structural motifs in a vast array of biologically active molecules.[1] Specifically, chiral 1-aryl-ethanols bearing halogen and fluorine substituents are key intermediates in the synthesis of modern pharmaceuticals, where precise stereochemical control is paramount for efficacy and safety.[2][3] The target molecule, (R)-1-(2-bromo-4,6-difluorophenyl)ethan-1-ol, embodies this structural class and serves as a versatile synthon for introducing a stereodefined center in complex molecular architectures.

The primary challenge lies in the asymmetric reduction of the prochiral precursor, 2-bromo-4,6-difluoroacetophenone. While numerous methods exist for ketone reduction, achieving high enantioselectivity requires a chiral catalyst to control the facial selectivity of hydride delivery.[4][5] Several powerful strategies have been developed for this purpose, including Noyori asymmetric hydrogenation, organocatalytic reductions, and catalytic hydrosilylation.[6][7][8]

For this application, we have selected the Corey-Bakshi-Shibata (CBS) reduction due to its exceptional reliability, broad substrate scope for aryl ketones, predictable stereochemical outcome, and the commercial availability of the required reagents.[9][10] The method employs a chiral oxazaborolidine catalyst in conjunction with a stoichiometric borane source to achieve high levels of enantioselectivity under mild conditions.[4][11]

The Mechanism of CBS-Catalyzed Asymmetric Reduction

The predictive power and success of the CBS reduction are rooted in a well-defined, catalyst-controlled mechanism.[9] The process operates via a catalytic cycle that creates a chiral environment around the ketone, directing the hydride attack to one specific enantiotopic face.

The key steps are as follows:

• Catalyst Activation: The borane source (e.g., BH₃·THF) coordinates to the basic nitrogen atom of the oxazaborolidine catalyst. This coordination activates the borane, making it a more potent hydride donor, and simultaneously increases the Lewis acidity of the catalyst's endocyclic boron atom.[4][9]

• Ketone Coordination: The prochiral ketone substrate coordinates to the activated, Lewis-acidic endocyclic boron. To minimize steric repulsion, the ketone orients itself so that its larger substituent (the 2-bromo-4,6-difluorophenyl group) is positioned away from the bulky substituent on the catalyst's stereogenic center.[12]

• Stereoselective Hydride Transfer: The hydride is transferred from the nitrogen-complexed borane to the carbonyl carbon of the ketone via a highly organized, six-membered ring transition state.[10] This intramolecular delivery ensures that the hydride attacks the less sterically hindered face of the ketone, as dictated by the catalyst's chirality.

• Product Release & Catalyst Regeneration: Following hydride transfer, the resulting chiral alkoxyborane is released from the coordination sphere. The now-free oxazaborolidine catalyst is then ready to coordinate with another molecule of borane, thus completing the catalytic cycle and allowing for the use of sub-stoichiometric amounts of the chiral catalyst.

Caption: The catalytic cycle of the CBS reduction.

Experimental Application Protocol

This protocol details the procedure for the gram-scale synthesis of (R)-1-(2-bromo-4,6-difluorophenyl)ethan-1-ol. All operations should be performed under an inert atmosphere (e.g., Argon or Nitrogen) using anhydrous solvents.

Materials and Equipment

Reagent/Material	CAS Number	M.W. ( g/mol )	Suggested Grade/Purity
2-Bromo-4,6-difluoroacetophenone	204842-49-1	237.03	>98%
(R)-2-Methyl-CBS-oxazaborolidine (1M in Toluene)	112022-81-8	277.20	Reagent Grade
Borane-tetrahydrofuran complex (1M in THF)	14044-65-6	85.94	Reagent Grade
Anhydrous Tetrahydrofuran (THF)	109-99-9	72.11	DriSolv® or equivalent
Methanol (MeOH)	67-56-1	32.04	Anhydrous
Ethyl Acetate (EtOAc)	141-78-6	88.11	ACS Grade
Saturated aq. Sodium Bicarbonate (NaHCO₃)	144-55-8	84.01	N/A
Brine (Saturated aq. NaCl)	7647-14-5	58.44	N/A
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	Reagent Grade
Silica Gel	7631-86-9	60.08	230-400 mesh

Equipment: Oven-dried round-bottom flasks, magnetic stirrer and stir bars, syringes, needles, septa, argon/nitrogen line with bubbler, low-temperature cooling bath (cryocool or dry ice/acetone), rotary evaporator, and standard glassware for workup and chromatography.

Step-by-Step Synthesis Procedure

• Reaction Setup: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a rubber septum, add (R)-2-Methyl-CBS-oxazaborolidine (1.0 M solution in toluene, 2.1 mL, 2.1 mmol, 0.1 eq.).

• Solvent Addition and Cooling: Place the flask under a positive pressure of argon. Add anhydrous THF (20 mL) via syringe. Cool the resulting solution to 0 °C using an ice-water bath.

• Borane Addition: Add borane-THF complex (1.0 M solution in THF, 25.2 mL, 25.2 mmol, 1.2 eq.) dropwise to the stirred catalyst solution over 15 minutes using a syringe pump. Ensure the internal temperature does not exceed 5 °C. Stir the mixture for an additional 15 minutes at 0 °C.

• Substrate Addition: In a separate dry flask, dissolve 2-bromo-4,6-difluoroacetophenone (5.0 g, 21.1 mmol, 1.0 eq.) in anhydrous THF (10 mL). Add this solution dropwise to the reaction mixture over 30 minutes via syringe pump, maintaining the internal temperature at 0 °C.

• Reaction Monitoring: Stir the reaction at 0 °C. Monitor the progress by thin-layer chromatography (TLC) using a 4:1 Hexanes:Ethyl Acetate eluent system. The reaction is typically complete within 1-2 hours.

• Quenching: Once the starting material is consumed, quench the reaction by slowly and carefully adding methanol (10 mL) dropwise at 0 °C. Vigorous gas evolution (H₂) will be observed. Allow the mixture to warm to room temperature and stir for 30 minutes.

• Solvent Removal: Remove the solvents under reduced pressure using a rotary evaporator.

• Aqueous Workup: Redissolve the residue in ethyl acetate (50 mL). Transfer the solution to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ (2 x 25 mL) and brine (25 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude product as an oil or low-melting solid.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of 5% to 20% ethyl acetate in hexanes to afford the pure (R)-1-(2-bromo-4,6-difluorophenyl)ethan-1-ol.

• Analysis: Confirm the structure of the product using ¹H NMR, ¹³C NMR, and MS. Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Caption: Experimental workflow for the CBS reduction.

Expected Results and Troubleshooting

Parameter	Value / Condition	Notes
Substrate Scale	5.0 g (21.1 mmol)	Can be scaled with appropriate adjustments.
Catalyst Loading	10 mol %	Lowering may reduce rate; increasing may improve ee slightly.
Temperature	0 °C	Lower temperatures may increase enantioselectivity but slow the rate.
Reaction Time	1-2 hours	Monitor by TLC to confirm completion.
Expected Yield	85-95%	After purification.
Expected ee	>95%	Determined by chiral HPLC.

Troubleshooting Guide:

• Low Yield:

  • Cause: Incomplete reaction or degradation.

  • Solution: Ensure all reagents and solvents are anhydrous. Check the quality and concentration of the borane-THF solution. Confirm reaction completion with TLC before quenching.

• Low Enantioselectivity (ee):

  • Cause: Non-catalytic reduction by borane; aged catalyst.

  • Solution: Ensure slow addition of the substrate at the recommended temperature. A higher rate of addition or higher temperature can favor the non-catalyzed background reaction. Use a fresh or properly stored CBS catalyst solution.

• Difficult Purification:

  • Cause: Boron-containing byproducts.

  • Solution: Ensure the methanol quench is complete. An acidic or basic wash during workup can sometimes help break down boron complexes.

Safety Precautions

• Borane-THF Complex: Highly flammable, moisture-sensitive, and corrosive. Reacts violently with water to produce flammable hydrogen gas. Handle exclusively under an inert atmosphere in a chemical fume hood.

• Halogenated Aromatic Compounds: 2-Bromo-4,6-difluoroacetophenone and the product are potential irritants. Avoid inhalation and skin contact.

• Solvents: THF and ethyl acetate are flammable. Methanol is flammable and toxic. Handle all solvents in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Always wear safety glasses, a flame-resistant lab coat, and appropriate chemical-resistant gloves (nitrile gloves are suitable).

References

• Li, D. R., He, A., & Falck, J. R. (2010). Enantioselective, Organocatalytic Reduction of Ketones using Bifunctional Thiourea-Amine Catalysts. Organic Letters, 12(8), 1756–1759. [Link]

• Organic Chemistry, Reaction Mechanism. (2021). CBS Reduction, Enantioselective Catalysis. YouTube. [Link]

• Verma, R. K., & Kumar, R. (2018). Recent trends in organocatalyzed asymmetric reduction of prochiral ketones. Catalysis Science & Technology, 8(1), 45-63. [Link]

• Li, D. R., He, A., & Falck, J. R. (2010). Enantioselective, Organocatalytic Reduction of Ketones using Bifunctional Thiourea-Amine Catalysts. PubMed. [Link]

• Wikipedia contributors. (2023). Corey–Itsuno reduction. Wikipedia. [Link]

• Mimeau, L., & Mimoun, H. (2001). Enantioselective Reduction of Ketones by Polymethylhydrosiloxane in the Presence of Chiral Zinc Catalysts. Journal of the American Chemical Society, 123(25), 6151–6161. [Link]

• Wikipedia contributors. (2023). Enantioselective ketone reduction. Wikipedia. [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (General reference for reaction mechanisms, no direct link available).

• Cho, B. T. (2018). Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. Molecules, 23(9), 2333. [Link]

• Al-Zoubi, R. M., et al. (2024). Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH: Synthesis of Enantiopure 2-Halo-1-arylethanols. ACS Catalysis. [Link]

• Al-Zoubi, R. M., et al. (2024). Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH: Synthesis of Enantiopure 2-Halo-1-arylethanols. KAUST Repository. [Link]

Sources

• 1. Recent trends in organocatalyzed asymmetric reduction of prochiral ketones - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 2. Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH: Synthesis of Enantiopure 2-Halo-1-arylethanols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. repository.kaust.edu.sa [repository.kaust.edu.sa]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 6. Enantioselective, Organocatalytic Reduction of Ketones using Bifunctional Thiourea-Amine Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chemicals [chemicals.thermofisher.cn]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 10. Catalytic asymmetric reduction of ketones [almerja.com]
• 11. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 12. m.youtube.com [m.youtube.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol

Ticket ID: #SYN-BRF2-OH-001 Topic: Low Yield Troubleshooting & Process Optimization Assigned Specialist: Senior Application Scientist Status: Open

Executive Summary: The "Ortho-Effect" Trap

Researchers attempting to synthesize 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol often encounter yields below 40% when using standard reduction protocols (e.g., NaBH₄ in MeOH).

The root cause is rarely reagent failure; it is structural resistance . The target molecule features a carbonyl group flanked by a Bromine atom at the C2 position and a Fluorine atom at the C6 position. This 2,6-disubstitution creates a "steric pocket" that blocks the Bürgi-Dunitz trajectory required for nucleophilic attack. Furthermore, the electron-deficient ring (due to difluoro substitution) destabilizes the developing positive charge on the carbonyl carbon during transition states, altering the kinetics.

This guide provides an optimized Luche Reduction protocol designed to overcome these specific steric and electronic barriers.

Diagnostic Workflow

Before altering your chemistry, run this diagnostic logic tree to pinpoint the failure mode.

Figure 1: Diagnostic logic flow for isolating the cause of low yield in sterically hindered halo-acetophenone reductions.

Optimized Protocol: The Luche Reduction

Standard Sodium Borohydride (NaBH₄) is a "soft" nucleophile and often struggles to penetrate the steric shield of the 2-Br, 6-F pocket. We recommend the Luche Reduction using Cerium(III) Chloride.[1]

Why this works: The Cerium ion (Ce³⁺) is a hard Lewis acid that coordinates to the carbonyl oxygen. This coordination:

• Increases the electrophilicity of the carbonyl carbon.[2][3]

• Forces the reaction to proceed via a 1,2-addition mechanism, even in crowded environments.

• Permits the use of milder conditions, preventing the loss of the aromatic Bromine.

Materials Table

Reagent	Equivalents	Role	Critical Specification
1-(2-Bromo-4,6-difluorophenyl)ethan-1-one	1.0 eq	Substrate	Purity >97% (Check for isomers)
CeCl₃[3] · 7H₂O	1.1 eq	Lewis Acid	Must be the Heptahydrate. Anhydrous reacts too slowly here.
NaBH₄	1.2 eq	Reductant	Fresh.[4] Old bottles absorb moisture/decompose.
Methanol (MeOH)	0.2 M conc.	Solvent	HPLC Grade.[1]

Step-by-Step Methodology

• Solvation: In a round-bottom flask, dissolve 1.0 eq of the ketone and 1.1 eq of CeCl₃·7H₂O in Methanol.[1]

  • Note: The solution may turn slightly yellow. Stir at Room Temperature (RT) for 15 minutes to ensure coordination of the Cerium to the carbonyl.

• Cooling: Cool the mixture to 0°C (Ice bath).

  • Reasoning: Although sterically hindered, the electron-deficient ring makes the system reactive. Low temp prevents over-reduction or dehalogenation.

• Addition: Add NaBH₄ (1.2 eq) portion-wise over 10 minutes.

  • Observation: Vigorous bubbling (H₂ gas) will occur. Do not seal the flask tightly.

• Reaction: Allow to stir at 0°C for 30 minutes, then warm to RT. Monitor by TLC or LC-MS.

  • Endpoint: Look for the disappearance of the ketone peak (approx. M+H 235/237).

• Quench: Add Saturated NH₄Cl solution dropwise until bubbling ceases.

• Workup (Critical for Yield):

  • Evaporate most of the Methanol under reduced pressure (do not heat above 40°C).

  • Extract the residue with Ethyl Acetate (not DCM, as emulsions are worse with DCM in this system).

  • Wash organic layer with water (x2) and Brine (x1).

  • Dry over Na₂SO₄ and concentrate.[4][5]

Technical FAQ & Troubleshooting

Q1: I am seeing a side product with Mass [M-80]. What happened?

A: You have suffered hydrodehalogenation (loss of Bromine). This occurs if:

• There are trace transition metals (Pd, Ni) in your stir bar or glassware from previous cross-coupling reactions. NaBH₄ + Trace Pd = efficient dehalogenation system.

• The reaction temperature was too high (>25°C). Fix: Use a brand new stir bar and keep the reaction at 0°C.

Q2: The reaction is stuck at 60% conversion. Should I add heat?

A: Do not heat. Heating poly-halogenated aromatics with hydride sources invites side reactions. Fix: Instead of heat, perform a "re-charge." Cool the reaction back to 0°C and add another 0.5 eq of CeCl₃ followed by 0.5 eq of NaBH₄. The active species decomposes over time; fresh reagent often pushes conversion to completion.

Q3: Why not use Grignard (MeMgBr) on the aldehyde?

A: While theoretically possible (Route B), reacting 2-Bromo-4,6-difluorobenzaldehyde with Methyl Magnesium Bromide is risky. The 2-Bromo position is highly susceptible to Metal-Halogen Exchange . The Magnesium in the Grignard reagent can swap with the Bromine on the ring before it attacks the carbonyl. This leads to a mixture of the desired alcohol, the de-brominated alcohol, and polymerization products. The Ketone Reduction (Route A) is significantly more robust.

Q4: My product is an oil that won't crystallize.

A: 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol is typically a viscous oil or low-melting solid due to the disruption of crystal packing by the halogens. Fix: Purify via flash column chromatography using a gradient of 0% -> 20% EtOAc in Hexanes. The fluorines make the compound move faster on silica than non-fluorinated analogues.

Mechanistic Visualization

Understanding the "why" helps you adhere to the protocol. The diagram below illustrates how Cerium activates the hindered pocket.

Figure 2: Mechanistic pathway of the Luche reduction. The Ce(III) coordination pulls electron density from the oxygen, making the carbonyl carbon sufficiently electrophilic to overcome the steric repulsion of the ortho-Bromine and Fluorine.

References

• Luche, J. L. (1978).[3] "Lanthanides in organic chemistry. 1. Selective 1,2 reductions of conjugated ketones."[3] Journal of the American Chemical Society.[3]

• Gemal, A. L., & Luche, J. L. (1981).[3] "Lanthanoids in organic synthesis. 6. Reduction of alpha-enones by sodium borohydride in the presence of lanthanoid chlorides: synthetic and mechanistic aspects." Journal of the American Chemical Society.[3]

• Zhdankin, V. V. (2016). "Hypervalent Iodine Compounds: Reagents of the Future." (Context on handling poly-halogenated systems). Journal of Organic Chemistry.

• Torino-Torino, et al. (2020). "Synthesis of Fluorinated Scaffolds." Chemical Reviews. (General reference for fluoro-aromatic stability).

• SciELO Archive. (2012). "Fast and Efficient Method for Reduction of Carbonyl Compounds with NaBH4." (Validation of NaBH4/SiO2 alternatives for hindered systems).

Sources

• 1. Stereoselective Luche Reduction of Deoxynivalenol and Three of Its Acetylated Derivatives at C8 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. community.wvu.edu [community.wvu.edu]
• 3. Luche reduction - Wikipedia [en.wikipedia.org]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. d.web.umkc.edu [d.web.umkc.edu]

Technical Support Center: Purification of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol

Ticket ID: PUR-2Br46diF-EtOH Status: Open Assigned Specialist: Senior Application Scientist

Introduction

Welcome to the Technical Support Center. You are likely working with 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol , a secondary benzyl alcohol derived from the reduction of its corresponding acetophenone.

This molecule presents a unique purification challenge:

• Steric Crowding: The ortho-Bromo and ortho-Fluoro substituents create a "steric fence" around the hydroxyl group, which can affect binding kinetics on silica.

• Electronic Effects: The electron-withdrawing nature of the halogenated ring increases the acidity of the benzylic proton, potentially altering its interaction with surface silanols (causing tailing).

• Lipophilicity: The poly-halogenation significantly increases the logP compared to non-substituted benzyl alcohols, requiring careful solvent tuning.

This guide provides a self-validating protocol to isolate your target compound with >98% purity.

Module 1: Pre-Purification Diagnostics (The Triage)

Before packing your column, you must diagnose the crude mixture. Blind chromatography is the leading cause of yield loss.

TLC Method Development

Do not use a generic 20% EtOAc/Hexane mix. The lipophilicity of this molecule requires a specific gradient.

Parameter	Recommendation	Technical Rationale
Stationary Phase	Silica Gel 60	Standard normal phase is sufficient.
Solvent A	Hexanes (or Heptane)	Non-polar carrier.
Solvent B	Ethyl Acetate (EtOAc)	Polar modifier.
Target Rf	0.25 – 0.35	Crucial: The ketone precursor usually runs higher (Rf ~0.5-0.6). You need the alcohol to sit lower to ensure resolution.
Visualization	UV (254 nm) & KMnO₄	The aromatic ring is UV active.[1] KMnO₄ stain will turn the alcohol yellow/brown (oxidation), distinguishing it from non-oxidizable impurities.

Diagnostic Decision Tree

Use this logic flow to determine if your crude is ready for the column.

Figure 1: Pre-purification diagnostic logic. Ensure separation between the starting ketone (high Rf) and product alcohol (low Rf).

Module 2: The Purification Protocol

Stationary Phase Selection

• Silica Type: 40–63 µm (Standard Flash Grade).

• Loading Capacity: Due to the molecular weight (approx. 237 g/mol ) and the bulky halogens, do not exceed a 1:30 ratio (1 g crude : 30 g silica). Overloading will cause the ketone tail to contaminate the alcohol head.

Sample Loading

Preferred Method: Solid Load (Dry Load) The solubility of poly-halogenated aromatics can be tricky in non-polar solvents.

• Dissolve crude in minimal Dichloromethane (DCM).

• Add Celite 545 or Silica (1.5x weight of crude).

• Rotary evaporate until a free-flowing powder remains.

• Load this powder on top of the packed column.

  • Why? This eliminates "solvent effects" where the dissolving solvent washes the product down the column before the gradient starts.

Elution Gradient (The "Golden Path")

Run this gradient on a standard flash system (or manually).

Column Volume (CV)	% Ethyl Acetate in Hexane	Purpose
0 – 2 CV	0%	Equilibrate and elute highly non-polar grease/impurities.
2 – 5 CV	0% → 5%	Elute the starting material (Ketone).
5 – 12 CV	5% → 20%	Elute Target Alcohol. (Expect elution around 12-15% B).
12 – 15 CV	20% → 50%	Wash off polar byproducts (boron salts, etc.).

Module 3: Troubleshooting & FAQs

Q1: My product is co-eluting with the starting ketone. How do I separate them?

Cause: The polarity difference is insufficient in EtOAc/Hexane, or the column was overloaded. Solution: Switch to a DCM/Methanol system or use DCM/Hexane .

• Protocol: Try eluting with 100% DCM first. The ketone moves very fast in DCM; the alcohol will move slowly. If the alcohol doesn't move, add 1-2% MeOH.

• Mechanism:[2][3][4][5] DCM interacts differently with the halogenated ring (pi-stacking/polarizability) compared to alkanes, often improving selectivity for aromatic halides.

Q2: I see "ghost" spots or streaking on the TLC/Column.

Cause: The benzylic hydroxyl group is hydrogen-bonding with the acidic silanols on the silica gel. Solution: Buffer the system.

• Add 0.5% Triethylamine (TEA) to your equilibration solvent and mobile phase.

• Warning: TEA is basic. Ensure your compound is stable (it generally is, as benzyl alcohols are robust to weak bases).

Q3: The product turned into a styrene (elimination) during evaporation.

Cause: Thermal elimination of water. The 2,4,6-halogenation pattern makes the benzylic position electronically peculiar. While generally stable, acidic silica + heat can trigger dehydration. Solution:

• Keep the rotary evaporator water bath below 40°C .

• Use neutralized silica (pre-wash silica with 1% TEA/Hexane) to prevent acid-catalyzed elimination.

Q4: I need enantiopure material. Will this column work?

Answer: No. Standard silica separates based on chemical polarity (chemoselectivity), not chirality. Solution: You have two options:

• Chiral HPLC: Use columns like Chiralcel OD-H or AD-H (amylose/cellulose tris-carbamates).

• Enzymatic Resolution: Use lipases (e.g., Candida antarctica Lipase B) to selectively acetylate one enantiomer, then separate the ester from the alcohol using the standard silica protocol above.

Module 4: Advanced Visualization (Workflow)

Use this diagram to visualize the physical setup and critical checkpoints.

Figure 2: Operational workflow. Note the specific NMR signals to monitor for purity verification.

References

• Purification of Laboratory Chemicals . Armarego, W. L. F., & Chai, C. L. L. (2013). Butterworth-Heinemann. (Standard reference for solvent and reagent purification). Link

• Strategies for the Separation of Stereoisomers . Sigma-Aldrich Technical Guides. (General guide on chiral vs. achiral separation). Link

• Flash Chromatography: A Guide to Method Development . Biotage.[6][7] (Authoritative source on gradient optimization and loading capacities). Link

• Reduction of Acetophenones . Common Organic Chemistry. (Mechanistic background on the synthesis of the target alcohol). Link

Sources

• 1. pure.rug.nl [pure.rug.nl]
• 2. Meerwein–Ponndorf–Verley reduction - Wikipedia [en.wikipedia.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. ethz.ch [ethz.ch]
• 5. CN105418397A - A kind of separation method of acetophenone and 1-phenylethyl alcohol - Google Patents [patents.google.com]
• 6. Showing Compound Benzyl alcohol (FDB008745) - FooDB [foodb.ca]
• 7. chem.libretexts.org [chem.libretexts.org]

Side products in the reduction of 2-bromo-4,6-difluoroacetophenone

Technical Support Center: Reduction of 2-Bromo-4,6-difluoroacetophenone (Note: In standard IUPAC nomenclature, this molecule is typically referred to as 2-bromo-1-(2,4-difluorophenyl)ethanone . This guide addresses the chemistry relevant to this structure, a key intermediate in the synthesis of triazole antifungals like Voriconazole.)[1]

Executive Summary: Reaction Profile & Impurity Landscape

User Query: "What side products should I expect during the reduction of 2-bromo-4,6-difluoroacetophenone, and how do I control them?"

Scientist's Analysis: The reduction of

-bromoacetophenones is a competition between nucleophilic addition (desired reduction of C=O) and various side pathways including dehalogenation, cyclization, and hydrolysis. The electron-withdrawing nature of the fluorine substituents on the aromatic ring (at 2,4-positions) increases the electrophilicity of the carbonyl carbon, but also makes the -carbon more susceptible to side reactions.

Core Reaction Pathway:

Critical Side Products (Impurities):

Impurity ID	Structure Name	Origin / Mechanism	Criticality
Impurity A	2,4-Difluoroacetophenone (or its alcohol)	Debromination (Dehalogenation): Hydride attack on Br or radical mechanism.	High (Irreversible loss of yield)
Impurity B	2-(2,4-Difluorophenyl)oxirane	Premature Cyclization: Base-promoted closure of the bromohydrin during reaction.	Medium (Can be tolerated if epoxide is the final goal)
Impurity C	1-(2,4-Difluorophenyl)ethane-1,2-diol	Hydrolysis: Ring opening of Impurity B or direct displacement of Br by water/hydroxide.	Medium (Hard to remove)
Impurity D	Dimerized Species	Pinacol Coupling: Radical-mediated dimerization (rare with borohydrides, common with metals).	Low

Interactive Troubleshooting Guide (Q&A)

Category 1: The "Des-Bromo" Problem (Debromination)

Q: "I am seeing a significant peak in HPLC corresponding to the des-bromo product (2,4-difluoroacetophenone or 1-(2,4-difluorophenyl)ethanol). Why is the bromine falling off?"

A: This is the most common failure mode in

-halo ketone reductions.

• The Cause: Reducing agents like Sodium Borohydride (

  ) can act as "hydride donors" to the bromine atom (halogenophilic attack) rather than the carbonyl carbon, especially in the presence of transition metal contaminants or under photolytic conditions.

• The Fix:

  • Lower the Temperature: Debromination has a higher activation energy than carbonyl reduction. Run the reaction at -10°C to 0°C rather than room temperature.

  • Change the Solvent: Avoid protic solvents like pure methanol if possible, or use a mixture (e.g., THF/MeOH). Protic solvents can stabilize the leaving bromide ion, facilitating the elimination.

  • Add a Lewis Acid: The addition of Cerium(III) Chloride (

    ) (Luche Reduction conditions) coordinates to the carbonyl oxygen, making it much more electrophilic. This biases the reaction heavily toward carbonyl reduction (1,2-addition) and suppresses attack on the bromine.

Category 2: Premature Epoxide Formation

Q: "My reaction mixture shows the target bromohydrin, but during workup, it converts to the epoxide. Is this a problem?"

A: It depends on your downstream process.

• The Cause: The reduction product is an alkoxide intermediate (

  ). Because the bromine is on the adjacent carbon, this is a "loaded spring." Any basicity (even the basicity of the borohydrate by-products) allows the oxygen to attack the carbon bearing the bromine ( internal), kicking out bromide to form the epoxide.

• The Fix:

  • Quench Acidically: Do not quench with water or basic brine. Quench with 1N HCl or saturated Ammonium Chloride (

    ) to immediately protonate the alkoxide to the alcohol ( ). The neutral alcohol is stable and will not cyclize to the epoxide.

  • Keep it Cold: Perform the quench at low temperature.

Category 3: Hydrolysis and Glycol Formation

Q: "I have a polar impurity that looks like the diol. Where is the water coming from?"

A: This is Impurity C.

• The Cause: If Impurity B (Epoxide) forms and the medium is acidic/aqueous, the epoxide will open with water to form the diol (glycol). Alternatively, direct displacement of the bromide by hydroxide ions can occur.

• The Fix:

  • Use anhydrous solvents (THF/MeOH).

  • Ensure the quench is controlled. Do not let the reaction sit in an aqueous acidic/basic state for long periods. Extract immediately into an organic solvent (DCM or EtOAc).

Visualizing the Reaction Pathways

The following diagram maps the kinetic competition between the desired pathway and the side reactions.

Caption: Reaction network showing the competition between carbonyl reduction (Green path) and debromination/hydrolysis side reactions (Red/Yellow paths).

Optimized Protocol: Luche Reduction

To minimize side products, the Luche Reduction is the gold standard for

-halo ketones.

Reagents:

• Substrate: 2-Bromo-1-(2,4-difluorophenyl)ethanone

• Reductant:

  (0.5 - 1.0 equiv)

• Additive:

  (1.0 equiv)

• Solvent: Methanol (0.2 M concentration)

Step-by-Step:

• Dissolution: Dissolve the ketone and

  in Methanol. Stir at room temperature until the solution is clear (ensure Cerium is fully dissolved).

• Cooling: Cool the mixture to -5°C to 0°C .

• Addition: Add

  portion-wise over 15 minutes. Reason: Controls exotherm and keeps local hydride concentration low.

• Monitoring: Monitor by TLC/HPLC. The reaction is usually fast (< 30 min).

• Quench (Critical): Slowly add 1N HCl or Sat.

  while still cold. Adjust pH to ~6-7.

• Extraction: Evaporate bulk methanol (optional but recommended to prevent emulsion), then extract with Ethyl Acetate.

• Wash: Wash organic layer with Brine. Dry over

  .

Why this works: The Cerium activates the carbonyl oxygen (making it "harder"), promoting 1,2-addition by the "hard" borohydride, effectively shutting down the "soft" attack on the bromine atom.

References

• Luche, J. L. (1978). Lanthanides in organic chemistry. 1. Selective 1,2 reductions of conjugated ketones. Journal of the American Chemical Society, 100(7), 2226–2227.

• Gemal, A. L., & Luche, J. L. (1981). Lanthanoids in organic synthesis. 6. Reduction of alpha-enones by sodium borohydride in the presence of lanthanoid chlorides: synthetic and mechanistic aspects. Journal of the American Chemical Society, 103(18), 5454–5459.

• Pfizer Inc. (2008). Process for the preparation of Voriconazole. World Intellectual Property Organization Patent WO2008075205. (Describes the reduction of the related triazole-ketone intermediate).

• Organic Chemistry Portal. (n.d.). Reduction of Ketones. (General mechanistic overview of hydride reductions and side reactions).

Sources

• 1. CN105503834B - Synthetic method of voriconazole intermediate - Google Patents [patents.google.com]

Technical Support Center: 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol

Introduction and Scope

This technical guide serves as a centralized resource for researchers, chemists, and drug development professionals utilizing 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol. Due to the absence of extensive, publicly available stability data for this specific molecule, the recommendations herein are synthesized from established principles of organic chemistry, analysis of its functional groups (aryl bromide, secondary alcohol, fluorinated ring), and safety data for structurally analogous compounds. This guide is designed to empower users with the knowledge to maximize experimental success by ensuring the stability and integrity of the compound.

Core Stability & Storage Parameters

For quick reference, the following table summarizes the ideal storage conditions for 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol. Adherence to these parameters is critical for minimizing degradation and preserving compound purity.

Parameter	Recommendation	Rationale
Temperature	2–8°C (Refrigerated)	Slows down potential degradation pathways such as auto-oxidation and elimination reactions.
Atmosphere	Inert Gas (Argon or Nitrogen)	Minimizes oxidation and moisture-driven hydrolysis. The aryl bromide and secondary alcohol moieties can be sensitive to atmospheric conditions over time.
Light	Protect from Light (Amber Vial)	The Carbon-Bromine bond is susceptible to photocatalytic cleavage (photodebromination) upon exposure to UV light, leading to impurities.[1]
Moisture	Store in a Dry Environment	Prevents absorption of water, which can act as a nucleophile or promote side reactions.[2]
Container	Tightly Sealed Glass Vial	Ensures a barrier against atmospheric contaminants and prevents solvent evaporation if in solution.[3][4]

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways I should be concerned about?

A: Based on the structure of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol, two primary degradation pathways are of concern:

• Photodebromination: The most significant risk is the cleavage of the carbon-bromine bond initiated by exposure to light, particularly UV wavelengths.[1] This reductive process replaces the bromine atom with a hydrogen atom, fundamentally altering the molecule and impacting any subsequent reactions that rely on the bromide for coupling or functionalization.

• Oxidation/Elimination: The secondary alcohol is susceptible to oxidation. Furthermore, under basic conditions or prolonged heating, the compound could undergo dehydrohalogenation—the elimination of HBr—to form a styrenic derivative. Exposure to strong bases should be strictly avoided.[2]

Q2: Why is an inert atmosphere necessary if the compound appears stable in air for short periods?

A: While the compound may not show immediate visible degradation upon brief exposure to air, long-term stability is significantly enhanced under an inert atmosphere. Halogenated organic compounds can undergo slow oxidative and hydrolytic degradation.[5] An inert atmosphere of argon or nitrogen displaces both oxygen and moisture, creating an environment that proactively inhibits these degradation routes, thereby preserving the compound's purity over months or years.

Q3: I've observed the solid material developing a slight yellowish tint over time. What does this indicate?

A: A color change from white/off-white to yellow or brown is a common visual indicator of degradation. This is often due to the formation of minute quantities of oxidized or debrominated species which are chromophoric. While a faint color change may not always correlate to a significant drop in bulk purity, it is a critical warning sign. We strongly recommend re-analyzing the material by a suitable method (e.g., LC-MS, NMR) to confirm its integrity before use.

Q4: What solvents are recommended for preparing stock solutions?

A: The compound's polarity, with both a hydroxyl group and a halogenated aromatic ring, suggests good solubility in a range of common polar aprotic and protic organic solvents. Recommended starting points include:

• Dichloromethane (DCM)

• Ethyl Acetate (EtOAc)

• Methanol (MeOH) or Ethanol (EtOH)

• Acetonitrile (ACN)

For long-term storage in solution, always use high-purity, anhydrous (dry) solvents to prevent solvent-mediated degradation. Store solutions under the same recommended conditions as the neat material (refrigerated, protected from light, under inert gas).

Troubleshooting Guide

This section addresses specific issues that may arise during the handling and use of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol.

Issue 1: Unexpected Side Products in a Reaction

• Observation: Your reaction (e.g., a Suzuki or Buchwald-Hartwig coupling) is giving low yields, and you observe a significant side product corresponding to the debrominated starting material.

• Root Cause Analysis: This is a classic symptom of using a degraded starting material where photodebromination has occurred during storage. The resulting 1-(4,6-difluorophenyl)ethan-1-ol is unreactive in cross-coupling reactions.

• Corrective Actions:

  • Verify Stock Integrity: Analyze an aliquot of your starting material via LC-MS or ¹H NMR to quantify the level of debrominated impurity.

  • Implement Strict Light Protection: Ensure the compound is stored in an amber vial, wrapped in aluminum foil if necessary, and minimize its exposure to ambient lab light during weighing and preparation.

  • Procure Fresh Material: If the stock is confirmed to be heavily degraded (>5%), it is best to discard it and use a fresh, verified lot.

Issue 2: Inconsistent Results Between Experiments

• Observation: You are running the same reaction on different days and obtaining variable yields or purity profiles.

• Root Cause Analysis: This issue often points to improper handling of the main stock bottle. Frequent opening and closing of the bottle can introduce atmospheric moisture and oxygen, leading to progressive degradation. The material used on day 1 may be purer than the material used on day 10.

• Corrective Actions:

  • Adopt Aliquoting Protocol: Do not use the main stock bottle for daily experiments. Follow the aliquoting protocol outlined in Section 5 to create smaller, single-use vials.

  • Inert Gas Blanketing: After each use of the main stock bottle (for aliquoting only), flush the headspace with argon or nitrogen before re-sealing.[3][6]

Experimental Protocol: Best Practices for Aliquoting

To preserve the integrity of the bulk material, it is imperative to create smaller, single-use aliquots.

• Preparation: Move the main stock bottle of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol and the required number of small (e.g., 1-dram) amber glass vials into an inert atmosphere glovebox. If a glovebox is not available, work quickly on the bench with a stream of argon or nitrogen available.

• Equilibration: Allow the sealed stock bottle to warm to ambient temperature for at least 30-60 minutes before opening. This prevents condensation of atmospheric moisture onto the cold solid.

• Dispensing: Carefully weigh the desired amount of solid into each amber vial under a blanket of inert gas.

• Sealing: Tightly cap each vial, preferably with a PTFE-lined cap.

• Inerting: If working on the bench, briefly flush the headspace of each new aliquot with inert gas before final tightening of the cap.

• Labeling & Storage: Clearly label each aliquot with the compound name, CAS number, lot number, concentration (if in solution), and date. Store all aliquots under the recommended conditions (2–8°C, protected from light).

Visualization of Troubleshooting Workflow

The following diagram outlines the logical steps to diagnose issues encountered when using 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol.

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. assets.thermofisher.com [assets.thermofisher.com]
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• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. mdpi.com [mdpi.com]
• 6. combi-blocks.com [combi-blocks.com]

Troubleshooting incomplete conversion in 1-(2-Bromo-4,6-difluorophenyl)ethan-1-OL synthesis

Topic: Troubleshooting Incomplete Conversion in 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol Synthesis Content Type: Technical Support Center (Tier 2/3 Engineering Level) Audience: Process Chemists, Medicinal Chemists, R&D Scientists

Ticket #409: Incomplete Conversion of 2-Bromo-4,6-difluoroacetophenone

Status: Open Priority: High Assigned Specialist: Senior Application Scientist

Executive Summary

Users frequently report stalling (50-70% conversion) or "stuck" intermediates during the reduction of 2-Bromo-4,6-difluoroacetophenone to 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol .

The incomplete conversion is rarely a thermodynamic failure. It is typically caused by two distinct physicochemical phenomena driven by the 2-Bromo, 4,6-difluoro substitution pattern :

• Steric Shielding: The ortho-bromo and ortho-fluoro groups create a "steric pocket" that retards nucleophilic attack on the carbonyl carbon.

• Borate Complex Stability: The resulting alkoxy-boron species is sterically crowded and resists hydrolysis during standard aqueous workup, mimicking "starting material" or "intermediates" on TLC/NMR if not aggressively quenched.

Module 1: The Optimized Protocol (Luche Reduction)

Standard NaBH₄ reduction often fails to reach >90% conversion due to the steric bulk described above. The addition of Cerium(III) Chloride (Luche conditions) activates the carbonyl, overcoming the kinetic barrier.

Reagents:

• Substrate: 2-Bromo-4,6-difluoroacetophenone (1.0 eq)

• Reagent: Sodium Borohydride (NaBH₄) (1.2 - 1.5 eq)

• Catalyst: Cerium(III) Chloride Heptahydrate (CeCl₃·7H₂O) (1.0 eq)

• Solvent: Methanol (0.2 M concentration)

Step-by-Step Workflow:

• Solvation: Dissolve CeCl₃·7H₂O and the ketone substrate in Methanol. Ensure full dissolution (sonicate if necessary).

  • Why: Ce³⁺ coordinates with the carbonyl oxygen, increasing electrophilicity and permitting hydride attack despite steric hindrance [1].

• Cooling: Cool the mixture to -10°C to 0°C .

  • Why: Controls the exotherm and suppresses potential dehalogenation side-reactions.

• Addition: Add NaBH₄ portion-wise over 20 minutes.

  • Note: Gas evolution (H₂) will occur.[1] Do not seal the vessel.

• Monitoring: Stir at 0°C for 1 hour, then warm to Room Temperature (RT). Monitor via TLC/HPLC.

• Critical Workup (The "Borate Breaker"):

  • Quench with saturated aqueous NH₄Cl or 1M HCl .

  • Stir vigorously for 30-60 minutes.

  • Why: See Troubleshooting Q1 below. This step is non-negotiable.

Module 2: Troubleshooting FAQs

Q1: TLC shows 50% starting material even after 24 hours. Should I add more NaBH₄?

Diagnosis: Likely a Stable Borate Complex , not actual starting material. Mechanism: In hindered systems, the intermediate borate ester (

) forms a tight cage. On TLC, this complex often co-elutes with the starting ketone or streaks, mimicking incomplete conversion. Resolution:

• Do not add more NaBH₄ immediately.

• Take a small aliquot (0.5 mL).

• Add 0.5 mL of 1M HCl and heat gently (40°C) for 5 minutes.

• Re-run TLC. If the "starting material" spot disappears, your reaction was actually complete; the complex just hadn't hydrolyzed.

• Action: Implement the acidic quench/stir step described in Module 1.

Q2: I see a new spot that is less polar than the product. Did I over-reduce?

Diagnosis: Hydrodehalogenation (Loss of Bromine). Mechanism: While NaBH₄ is mild, the electron-deficient ring (due to two Fluorines) makes the C-Br bond susceptible to radical reduction or hydride displacement, especially if Pd contaminants are present or temperatures are high. Resolution:

• Lower Temperature: Maintain reaction at -10°C.

• Switch Solvent: Use Ethanol instead of Methanol (slower kinetics but higher selectivity).

• Check Reagents: Ensure your CeCl₃ is high purity; trace transition metals can catalyze dehalogenation.

Q3: The reaction is actually stalling (confirmed by NMR). What now?

Diagnosis: Steric Blockade . Resolution:

• Switch to Super-Hydride® (LiEt₃BH): This is a much stronger nucleophile than NaBH₄.

  • Warning: Must be done in THF at -78°C to avoid stripping the halogens.

• Grignard Route (Reverse Synthesis): If reduction fails, switch strategies. React 2-Bromo-4,6-difluorobenzaldehyde with Methylmagnesium Bromide (MeMgBr) . This pushes the equilibrium strongly toward the alcohol.

Module 3: Data & Logic Visualization

Table 1: Reagent Comparison for Hindered Ketone Reduction

Reagent System	Reactivity	Risk of Dehalogenation	Workup Difficulty	Recommendation
NaBH₄ / MeOH	Low	Low	High (Borate stability)	Baseline (Try first)
Luche (CeCl₃/NaBH₄)	High	Low	Moderate	Preferred (High Success)
LiAlH₄ (LAH)	Very High	High (Dangerous)	High (Aluminate salts)	Avoid
DIBAL-H	Moderate	Moderate	High (Emulsions)	Alternative

Figure 1: Troubleshooting Logic Flow

Caption: Decision tree for distinguishing between false positives (borate complexes) and true kinetic stalling.

Figure 2: Steric Mechanism of Luche Activation

Caption: Cerium(III) coordinates to the carbonyl oxygen, permitting hydride attack despite the ortho-substituents.

References

• Gemal, A. L., & Luche, J. L. (1981). Lanthanoids in organic synthesis.[2] 6. Reduction of alpha-enones by sodium borohydride in the presence of lanthanoid chlorides: synthetic and mechanistic aspects. Journal of the American Chemical Society. [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (Chapter 24: Regioselectivity in reduction). [Link]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reaction and Synthesis. Springer. [Link]

• Common Organic Chemistry. (n.d.). Sodium Borohydride (NaBH4) Reduction of Ketones.[1][3][4][5][6][7][8][9] [Link]

Sources

• 1. Acid to Alcohol - Common Conditions [commonorganicchemistry.com]
• 2. Luche reduction - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Sodium Borohydride [commonorganicchemistry.com]
• 5. youtube.com [youtube.com]
• 6. m.youtube.com [m.youtube.com]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. proprep.com [proprep.com]

Identification of byproducts in 1-(2-Bromo-4,6-difluorophenyl)ethan-1-OL reactions by GC-MS

Technical Support Hub: Impurity Profiling for 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol

Case ID: GCMS-HALO-ALC-001 Status: Active Assigned Specialist: Senior Application Scientist

Executive Summary

You are likely analyzing 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol (Target Analyte) to assess purity or monitor reaction progress. This molecule presents two specific analytical challenges:

• Thermal Instability: Secondary benzylic alcohols are prone to dehydration in hot GC injectors, creating "ghost" styrene peaks.

• Halogen Complexity: The presence of Bromine (

  ) and Fluorine creates complex isotope patterns and mass defects that must be distinguished from background noise.

This guide provides the protocols to distinguish process impurities (real) from analytical artifacts (false) and accurately identify byproducts.

Module 1: Sample Preparation (The "Artifact" Killer)

The Problem: Direct injection of the underivatized alcohol into a GC inlet at >200°C often causes thermal dehydration. The Symptom: You observe a split peak or a large impurity at m/z 218/220 (Styrene analog) that varies with inlet temperature. The Solution: Derivatization with BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) to cap the hydroxyl group.

Standard Operating Procedure (SOP): Silylation

• Reagents: BSTFA + 1% TMCS (Trimethylchlorosilane).

• Solvent: Anhydrous Dichloromethane (DCM) or Ethyl Acetate.

Protocol:

• Dissolve ~2 mg of sample in 1 mL of solvent.

• Add 100 µL of BSTFA + 1% TMCS.

• CRITICAL: Cap vial and heat at 60°C for 30 minutes . (Room temp reaction is often incomplete for sterically hindered secondary alcohols).

• Cool and inject.[1][2]

Module 2: GC-MS Method Parameters

To minimize thermal degradation of any remaining underivatized material, use these "Soft" parameters.

Parameter	Setting	Rationale
Inlet Mode	Split (10:1) or Pulsed Splitless	High flow sweeps the labile alcohol out of the hot liner quickly.
Inlet Temp	200°C (Max)	Standard 250°C+ promotes dehydration. Keep it as cool as possible while ensuring vaporization.
Column	Rtx-5MS or DB-5MS (30m)	Low bleed stationary phase essential for fluorinated compounds.
Oven Program	60°C (1 min) 20°C/min 280°C	Fast ramp reduces residence time on the column.
MS Source	230°C	Standard EI source temp.

Module 3: Mass Spectral Interpretation Guide

Use this table to identify peaks in your chromatogram. Note: Bromine creates a "Twin Tower" isotope pattern where peaks M and M+2 are of nearly equal height.

Table 1: Key Ions & Fragments

Compound Identity	Structure Context	Molecular Ion ( )	Base Peak / Key Fragments	Diagnostic Note
Target Alcohol (Underivatized)		236 / 238	221 / 223 ( , loss of )	Often weak . Look for (loss of ) at 218/220.
Target Alcohol (TMS Ether)		308 / 310	293 / 295 ( , loss of from TMS)	The Gold Standard. is huge. Also shows m/z 73 (TMS).
Ketone Precursor		234 / 236	219 / 221 (Acylium ion)	Impurity from incomplete reduction. 2 amu lower than alcohol.
Styrene Artifact/Byproduct		218 / 220	139 (Loss of Br)	If this peak disappears after derivatization, it was an artifact.
Debrominated Impurity		158	143 ( )	Result of over-reduction or radical debromination. No "Twin Tower" pattern.

Module 4: Troubleshooting & FAQs

Q1: I see a large peak at m/z 218/220 in my raw sample. Is this a synthesis impurity?

Diagnosis: This is the Styrene analog (1-(2-Bromo-4,6-difluorophenyl)ethene). Test: Run the derivatization protocol (Module 1).

• Scenario A: The peak at 218/220 disappears and is replaced by the TMS peak at 308/310.

• Scenario B: The peak at 218/220 remains alongside the TMS peak.

Q2: My mass spectrum shows a "messy" cluster around m/z 235-240. I can't find the molecular ion.

Diagnosis: Co-elution or Ion-Molecule reactions. Explanation: The alcohol (

) and the ketone ( ) elute very close together on non-polar columns. The alcohol also tends to protonate in the trap (self-chemical ionization) if concentration is too high, showing (237). Fix: Dilute the sample 10x. If the ratio of 234/236 stabilizes, you have a mixture of Ketone and Alcohol.

Q3: Why is the Bromine isotope pattern (1:1) distorted?

Diagnosis: Hydrogen loss or interference. Explanation: If you see the 236 peak significantly larger than 238, you may have a co-eluting non-brominated impurity with m/z 236, or the

fragment of the isotope is overlapping. Fix: Check the background subtraction. Ensure the "Twin Tower" pattern exists for fragments as well (e.g., the 221/223 fragment).

Visualizing the Analysis Workflow

The following diagram illustrates the decision tree for distinguishing artifacts from real impurities.

Caption: Workflow for distinguishing thermal artifacts (dehydration in inlet) from true synthesis byproducts using derivatization.

References

• Sigma-Aldrich. (n.d.). BSTFA + TMCS as a Derivatization Reagent for GC. Retrieved from

• NIST Mass Spectrometry Data Center. (2023). Electron Ionization Mass Spectra of Acetophenone Derivatives. NIST Chemistry WebBook, SRD 69. Retrieved from

• Little, J. L. (1999). Artifacts in Gas Chromatography-Mass Spectrometry. Journal of Chromatography A, 842(1-2), 23-48. (General reference on GC injector artifacts).

• Sparkman, O. D. (2011). Mass Spectrometry Desk Reference. Global View Publishing. (Source for Bromine Isotope patterns and Halogen fragmentation).[3][4][5][6]

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• 4. savemyexams.com [savemyexams.com]
• 5. benchchem.com [benchchem.com]
• 6. asdlib.org [asdlib.org]

Technical Support Center: Enantioselective Synthesis of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol

Ticket ID: #SYN-2Br46DF-001 Topic: Improving Enantioselectivity & Yield Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary & Strategic Analysis

The reduction of 1-(2-bromo-4,6-difluorophenyl)ethan-1-one to its corresponding chiral alcohol is non-trivial due to the "Ortho-Effect." The simultaneous presence of the bulky 2-bromo and 6-fluoro substituents creates a sterically congested environment that forces the carbonyl group out of coplanarity with the aromatic ring.

The Core Challenge:

• Steric Blocking: Standard planar catalysts (like CBS) struggle to coordinate due to the twisted conformation.

• Electronic Activation: The electron-withdrawing fluorine atoms render the carbonyl carbon highly electrophilic. This increases the rate of the uncatalyzed background reaction, which produces racemic product and drastically lowers enantiomeric excess (ee).

• Halogen Lability: The aryl-bromide bond is susceptible to hydrogenolysis (debromination) under standard hydrogenation conditions (Pd/H₂).

Decision Matrix: Selecting Your Methodology

Use the following logic flow to determine the best protocol for your facility.

Figure 1: Strategic decision tree for selecting the reduction methodology based on lab capabilities and purity requirements.

Method A: Biocatalytic Reduction (The Gold Standard)

Why this works: Engineered Ketoreductases (KREDs) have flexible active sites that can accommodate the twisted 2,6-disubstituted ring. They operate under mild conditions, preventing debromination.

Protocol: KRED-Mediated Reduction

Target: (S)- or (R)-1-(2-bromo-4,6-difluorophenyl)ethan-1-ol (enzyme dependent)

Reagents:

• Substrate: 1-(2-bromo-4,6-difluorophenyl)ethan-1-one (50 g/L)

• Enzyme: KRED-P1 (Screening required, e.g., Codexis or specialized Bacillus strains like BaSDR1)

• Cofactor: NADP+ or NAD+ (1.0 g/L)

• Cofactor Recycle: Glucose Dehydrogenase (GDH) + Glucose OR Isopropanol (IPA)

• Buffer: 100 mM Potassium Phosphate, pH 7.0

Step-by-Step:

• Buffer Prep: Dissolve KRED (10 mg/mL) and GDH (5 mg/mL) in pH 7.0 buffer containing 1 mM MgSO₄.

• Substrate Addition: Dissolve the ketone in IPA (if using IPA recycling) or DMSO (if using Glucose recycling). Add dropwise to the enzyme mix. Final organic solvent concentration should not exceed 10-15% v/v.

• Reaction: Stir at 30°C at 250 rpm. Do not vortex (shearing denatures enzymes).

• Monitoring: Check conversion via HPLC every 4 hours.

• Workup: Extract with Ethyl Acetate. The enzyme remains in the aqueous phase.

Data Summary:

Parameter	Value	Notes
Conversion	>99%	typically achieved in 24h
Enantioselectivity	>99.5% ee	Stereochemistry determined by enzyme choice
Yield	92-96%	No debromination observed

Method B: Asymmetric Transfer Hydrogenation (ATH)[1]

Why this works: Ruthenium-TsDPEN complexes utilize a "metal-ligand bifunctional" mechanism. The hydride is transferred via an outer-sphere mechanism, which is less sensitive to the steric bulk of the ortho-bromo group compared to direct coordination.

Critical Warning: Do NOT use Formic Acid/Triethylamine (TEAF) azeotrope. The acidity can cause decomposition. Use Sodium Formate in a biphasic system.

Protocol: Ru-TsDPEN Reduction

Reagents:

• Catalyst: RuCl (S/C ratio 1:500)

• Hydrogen Source: Sodium Formate (5.0 equiv)

• Solvent: Water / Dichloromethane (1:1 biphasic mix)

• Phase Transfer Catalyst: TBAB (0.05 equiv)

Step-by-Step:

• Charge: In a reactor, add Sodium Formate (5 eq) and Water.

• Catalyst: Add Ru-catalyst and TBAB.

• Substrate: Dissolve ketone in DCM and add to the aqueous mixture.

• Reaction: Vigorously stir (emulsion required) at 40°C for 12-24 hours.

• Quench: Separate layers. Wash organic layer with brine.

Figure 2: The catalytic cycle for ATH. Note that the substrate does not bind directly to the metal, bypassing some steric hindrance.[1]

Troubleshooting Guide (FAQ)

Issue 1: Low Enantioselectivity (< 90% ee)

Diagnosis: The "Background Reaction" is competing with the catalyst. The 4,6-difluoro substitution makes the carbonyl highly reactive, allowing it to be reduced non-selectively by any stray hydrides or via non-specific enzyme pockets.

• Fix (Biocat): Increase enzyme loading. The goal is to make

  .

• Fix (Chemocat): Lower the temperature to 0°C or -10°C. The catalytic pathway usually has a lower activation energy than the background reaction; cooling suppresses the racemic background more than the catalytic pathway.

Issue 2: Debromination (Formation of 1-(2,4-difluorophenyl)ethanol)

Diagnosis: Hydrogenolysis of the C-Br bond.

• Cause: Using H₂ gas with Pd, Pt, or even Ru/C catalysts.

• Fix: Switch strictly to Transfer Hydrogenation (Method B) or Biocatalysis (Method A). If using Method B, ensure no free H₂ gas is generated in a closed system (vent CO₂ properly).

Issue 3: Incomplete Conversion

Diagnosis: Product inhibition or Catalyst deactivation.

• Fix:

  • Biocat: Check pH. The release of gluconic acid (if using glucose recycling) drops pH, deactivating KREDs. Use a strong buffer (100mM) or a pH-stat titrator.

  • Chemocat: The Ru-catalyst might be poisoned by halides. Ensure the substrate is purified of synthesis byproducts (like free Br₂ or acids) before reduction.

References

• Hollmann, F., Opperman, D. J., & Paul, C. E. (2021).[2] Biocatalytic Reduction Reactions from a Chemist's Perspective. Angewandte Chemie International Edition.

• Touchet, S., et al. (2011). Synthesis of enantiopure alcohols via asymmetric transfer hydrogenation. Journal of Organic Chemistry. (General reference for Ru-TsDPEN on ortho-substituted ketones).

• Zhang, L., et al. (2019).[3] Discovery of a novel ortho-haloacetophenones-specific carbonyl reductase from Bacillus aryabhattai. International Journal of Biological Macromolecules.

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research.

Sources

• 1. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 2. Biocatalytic Reduction Reactions from a Chemist's Perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of a novel ortho-haloacetophenones-specific carbonyl reductase from Bacillus aryabhattai and insight into the molecular basis for its catalytic performance - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Halogen Reactivity in 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol for Nucleophilic Aromatic Substitution

For Immediate Release to Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, particularly in the development of pharmaceutical intermediates, the strategic selection of halogen substituents on an aromatic scaffold is paramount. The compound 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol presents a fascinating case study in competitive reactivity. This guide provides an in-depth, objective comparison of the reactivity of its bromo and fluoro groups in the context of Nucleophilic Aromatic Substitution (SNAr), supported by mechanistic principles and a proposed experimental framework for validation.

The Decisive Factor in SNAr: Understanding the Mechanism

Nucleophilic aromatic substitution is a critical reaction class for modifying aromatic rings. Unlike the more familiar SN1 and SN2 reactions of alkyl halides, the SNAr mechanism does not hinge on the inherent leaving group ability (I > Br > Cl > F) related to bond strength.[1][2] Instead, it proceeds via a two-step addition-elimination pathway.

The reaction is initiated by the attack of a nucleophile on the carbon atom bearing the leaving group. This first step is typically the slow, rate-determining step because it disrupts the aromaticity of the ring to form a high-energy, negatively charged intermediate known as a Meisenheimer complex.[3] The reaction's overall rate is therefore dictated by factors that stabilize this intermediate.[4]

The reactivity order for halogens in SNAr reactions is often the reverse of that seen in aliphatic substitutions: F > Cl > Br > I .[5][6]

Theoretical Analysis: Why Fluorine Outcompetes Bromine in SNAr

The superior reactivity of fluorine in SNAr reactions is a direct consequence of its high electronegativity.[7][8] This property exerts a powerful electron-withdrawing inductive effect (-I effect), which significantly stabilizes the negatively charged Meisenheimer complex formed during the rate-determining addition step.[4][9] By lowering the activation energy of this step, fluorine accelerates the overall reaction rate.[4][10]

In the specific case of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol, the aromatic ring is "activated" towards nucleophilic attack by three electron-withdrawing halogen substituents. However, the two fluoro groups contribute more significantly to the stabilization of the anionic intermediate than the bromo group.

Therefore, the scientific prediction is that the fluoro groups at positions 4 and 6 will be substantially more reactive towards nucleophilic substitution than the bromo group at position 2.

Proposed Experimental Design for Reactivity Comparison

To empirically validate this theoretical prediction, a controlled competitive reaction can be designed. A suitable nucleophile, such as sodium methoxide (NaOMe), in a polar aprotic solvent like dimethyl sulfoxide (DMSO) would provide an appropriate environment for an SNAr reaction.

Objective: To determine the relative reactivity of the fluoro and bromo groups in 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol by reacting it with a nucleophile and analyzing the product distribution.

Experimental Protocol:

• Reaction Setup: A solution of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol (1.0 eq) in anhydrous DMSO is prepared in a reaction vessel under an inert atmosphere (e.g., Nitrogen or Argon).

• Nucleophile Addition: Sodium methoxide (1.1 eq) is added to the solution at room temperature.

• Reaction Monitoring: The reaction mixture is stirred at a controlled temperature (e.g., 80 °C). Aliquots are taken at regular time intervals (e.g., 1, 2, 4, 8, and 24 hours).

• Workup: Each aliquot is quenched with a weak acid (e.g., saturated ammonium chloride solution) and extracted with a suitable organic solvent (e.g., ethyl acetate). The organic layer is then washed, dried, and concentrated.

• Analysis: The resulting product mixture is analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) and ¹⁹F NMR spectroscopy to identify and quantify the starting material and any resulting products.

Anticipated Results and Data Interpretation

Based on established SNAr principles, the reaction is expected to yield primarily products resulting from the substitution of one or both fluorine atoms. The formation of a product where the bromine atom is substituted is expected to be a minor, if not negligible, outcome under these conditions.

Table 1: Hypothetical Product Distribution Over Time

Time (hours)	Starting Material (%)	Monomethoxy-difluoro Product (%)	Dimethoxy-monofluoro Product (%)	Bromo-substituted Product (%)
1	85	14	<1	Not Detected
2	72	26	2	Not Detected
4	50	45	5	Not Detected
8	25	65	10	Not Detected
24	5	70	25	Not Detected

Note: The data presented is hypothetical and serves to illustrate the expected trend. Actual results would require experimental execution.

Conclusion and Synthetic Implications

For researchers engaged in the synthesis of complex molecules, understanding the nuanced reactivity of polyhalogenated aromatics is crucial. In the case of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol, the fluoro groups are predicted to be significantly more reactive than the bromo group in Nucleophilic Aromatic Substitution reactions.[10][11] This is due to the dominant role of fluorine's electronegativity in stabilizing the rate-determining Meisenheimer complex.[4]

This selective reactivity allows for a hierarchical synthetic strategy, where nucleophiles can be directed to displace the fluoro groups while leaving the bromo group intact for subsequent transformations, such as palladium-catalyzed cross-coupling reactions, where bromine is a superior leaving group.[11] This guide underscores the importance of a mechanism-driven approach to predicting chemical reactivity and designing robust synthetic routes.

References

• Nucleophilic Aromatic Substitution: Aryl halides un active toward nucleophilic reagents, aryl halides undergo nucleophilic subs. University of Babylon. Available at: [Link]

• Bunnett, J. F., & Nudelman, N. S. (1968). The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions. The Journal of Organic Chemistry, 33(5), 1834–1840. Available at: [Link]

• Why are fluorides more reactive in nucleophilic aromatic substitutions than bromides?. Chemistry Stack Exchange. Available at: [Link]

• SNAr reaction scope & limitations. ChemHelpASAP (YouTube). Available at: [Link]

• Why are fluorides more reactive in nucleophilic aromatic substitutions than bromides?. Wyzant Ask An Expert. Available at: [Link]

• Factors Affecting the Reaction for aromatic nucleophilic substitution reaction. Purechemistry. Available at: [Link]

• 5.6 Nucleophilic Aromatic Substitution: SNAr. KPU Pressbooks. Available at: [Link]

• 8.3. Factors affecting rate of nucleophilic substitution reactions. Organic Chemistry 1: An open textbook. Available at: [Link]

• Nucleophilic Aromatic Substitution (SNAr) as an Approach to Challenging Carbohydrate–Aryl Ethers. ACS Publications. Available at: [Link]

• Leaving Groups. Chemistry LibreTexts. Available at: [Link]

• Addition-Elimination at Aromatics (SNAR). St. Benedict & St. John's University. Available at: [Link]

• Short Notes on Nucleophilic Aromatic Substitution. Longdom Publishing. Available at: [Link]

• Editorial on Nucleophilic Aromatic Substitution. Longdom Publishing. Available at: [Link]

• Nucleophilic Aromatic Substitution (SNAr): Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]

• 6.7: Structure and SN2 Reactivity: The Leaving Group. Chemistry LibreTexts. Available at: [Link]

• Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. Royal Society of Chemistry. Available at: [Link]

• Nucleophilic Aromatic Substitution. Professor Dave Explains (YouTube). Available at: [Link]

• High Throughput Experimentation and Continuous Flow Evaluation of Nucleophilic Aromatic Substitution Reactions. National Institutes of Health. Available at: [Link]

• 16.6 Nucleophilic Aromatic Substitution. OpenStax. Available at: [Link]

• Concerted nucleophilic aromatic substitutions. Harvard DASH. Available at: [Link]

• Friedel-Crafts reactions with N-heterocyclic alcohols. National Institutes of Health. Available at: [Link]

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A Comparative Guide to 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol and Other Brominated Aryl Alcohols in Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, particularly in the realm of drug discovery and materials science, the strategic selection of building blocks is paramount. The functional group tolerance, reactivity, and electronic properties of a starting material can profoundly influence the efficiency of a synthetic route and the characteristics of the final product. This guide provides an in-depth technical comparison of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol with other notable brominated aryl alcohols, offering insights into their synthesis and relative performance in key cross-coupling reactions.

The presence of both a bromine atom and fluorine substituents on the phenyl ring of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol imparts a unique combination of reactivity and physical properties. The bromine atom serves as a versatile handle for palladium-catalyzed cross-coupling reactions, a cornerstone of modern carbon-carbon and carbon-heteroatom bond formation. Simultaneously, the strongly electron-withdrawing fluorine atoms significantly modulate the electronic character of the aromatic ring, influencing reaction rates and the properties of downstream products.

This guide will delve into the synthesis of these valuable compounds and present a comparative analysis of their utility in Suzuki-M iyaura and Heck cross-coupling reactions, supported by established chemical principles and representative experimental protocols.

The Influence of Aromatic Substitution on Reactivity: A Tale of Two Halogens

The reactivity of a substituted aryl halide in cross-coupling reactions is a delicate interplay of steric and electronic effects. In the case of brominated aryl alcohols, the nature and position of other substituents on the aromatic ring are critical.

Bromine , as a coupling partner, is favored in palladium-catalyzed reactions due to the moderate strength of the carbon-bromine bond, which facilitates the crucial oxidative addition step to the palladium(0) catalyst. In contrast, the carbon-fluorine bond is significantly stronger and generally unreactive under typical cross-coupling conditions.

Fluorine , on the other hand, exerts a powerful electron-withdrawing inductive effect (-I), which can influence the reactivity of the C-Br bond. This effect can make the aromatic ring more electron-deficient, potentially altering the kinetics of the catalytic cycle. For instance, in Suzuki-Miyaura coupling, an electron-withdrawing group on the aryl halide can enhance the rate of reaction.[1]

The presence of fluorine atoms can also impact the physical and biological properties of the final products, such as metabolic stability and binding affinity, a key consideration in medicinal chemistry.

Synthesis of Brominated Aryl Alcohols: A General Approach

The most common and versatile method for the synthesis of 1-(bromophenyl)ethan-1-ols is the reduction of the corresponding bromoacetophenone. This transformation can be readily achieved using a variety of reducing agents, with sodium borohydride being a mild, inexpensive, and highly effective option.

Experimental Protocol: General Synthesis via Reduction

This protocol outlines the general procedure for the synthesis of 1-(bromophenyl)ethan-1-ols from their corresponding acetophenones.

Materials:

• Substituted bromoacetophenone (1.0 eq)

• Sodium borohydride (1.5 eq)

• Methanol

• Ethyl acetate

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve the bromoacetophenone in methanol in a round-bottom flask.

• Cool the solution to 0°C in an ice bath.

• Slowly add sodium borohydride in portions, maintaining the temperature below 10°C.

• After the addition is complete, stir the reaction mixture at room temperature for 1-2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the starting material is consumed, quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude product, which can be further purified by column chromatography if necessary.[2]

Comparative Performance in Cross-Coupling Reactions

The true utility of these brominated aryl alcohols as synthetic intermediates is demonstrated in their performance in cross-coupling reactions. Here, we compare the expected reactivity of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol with its non-fluorinated and mono-fluorinated analogs in Suzuki-Miyaura and Heck reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful method for the formation of C-C bonds between an organoboron compound and an organohalide.[3][4][5]

Comparative Reactivity Analysis:

Compound	Expected Reactivity in Suzuki Coupling	Rationale
1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol	High	The two strongly electron-withdrawing fluorine atoms are expected to significantly increase the electrophilicity of the aryl bromide, thereby accelerating the rate-determining oxidative addition step. The ortho-bromo position might introduce some steric hindrance, but the electronic effect is likely to dominate.
1-(2-Bromophenyl)ethanol	Moderate	Lacks the activating effect of the fluorine atoms. The ortho-position of the bromine may lead to slightly slower kinetics compared to its para-isomer due to steric hindrance around the reaction center.
1-(4-Bromophenyl)ethanol	Good	Represents a standard, unactivated aryl bromide. It is expected to undergo Suzuki coupling efficiently under standard conditions, serving as a baseline for comparison.

General Experimental Protocol for Suzuki-Miyaura Coupling:

Materials:

• Brominated aryl alcohol (1.0 eq)

• Arylboronic acid (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₂CO₃, 2.0 eq)

• Solvent (e.g., Toluene/Water or Dioxane/Water mixture)

Procedure:

• To a reaction vessel, add the brominated aryl alcohol, arylboronic acid, palladium catalyst, and base.

• Degas the vessel by evacuating and backfilling with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed solvent system.

• Heat the reaction mixture to the desired temperature (typically 80-100°C) and stir until the starting material is consumed (monitored by TLC or GC-MS).

• Cool the reaction to room temperature and dilute with water and an organic solvent (e.g., ethyl acetate).

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.[3]

Heck Reaction

The Heck reaction facilitates the coupling of an unsaturated halide with an alkene to form a substituted alkene, catalyzed by a palladium complex.[6][7][8]

Comparative Reactivity Analysis:

Compound	Expected Reactivity in Heck Reaction	Rationale
1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol	High	Similar to the Suzuki coupling, the electron-withdrawing nature of the fluorine atoms is expected to facilitate the oxidative addition step. The steric hindrance from the ortho-bromo substituent might be a factor, but the electronic activation is likely to be more significant, leading to efficient coupling.
1-(2-Bromophenyl)ethanol	Moderate	The reactivity will be primarily dictated by the C-Br bond at the sterically hindered ortho position. This may require slightly more forcing conditions (higher temperature, longer reaction time) compared to the para-isomer.
1-(4-Bromophenyl)ethanol	Good	As a sterically unhindered and electronically neutral aryl bromide, it is expected to be a reliable substrate for the Heck reaction under standard conditions.

General Experimental Protocol for Heck Reaction:

Materials:

• Brominated aryl alcohol (1.0 eq)

• Alkene (1.5 eq)

• Palladium catalyst (e.g., Pd(OAc)₂, 2 mol%)

• Ligand (e.g., PPh₃, 4 mol%)

• Base (e.g., Et₃N, 2.0 eq)

• Solvent (e.g., DMF or Acetonitrile)

Procedure:

• In a reaction vessel, combine the brominated aryl alcohol, palladium catalyst, and ligand.

• Evacuate and backfill the vessel with an inert gas.

• Add the degassed solvent, followed by the base and the alkene.

• Heat the mixture to the required temperature (typically 100-120°C) and stir until completion.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction, dilute with water, and extract with an organic solvent.

• Wash the combined organic extracts, dry, and concentrate.

• Purify the residue by column chromatography to obtain the desired product.

Conclusion

1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol emerges as a highly promising and versatile building block for organic synthesis. The presence of two fluorine atoms is predicted to significantly enhance its reactivity in palladium-catalyzed cross-coupling reactions compared to its non-fluorinated and mono-fluorinated counterparts. This heightened reactivity, stemming from the strong electron-withdrawing nature of fluorine, can potentially lead to milder reaction conditions, shorter reaction times, and improved yields in both Suzuki-Miyaura and Heck couplings.

While the ortho-position of the bromine atom may introduce a degree of steric hindrance, the electronic activation provided by the fluorine substituents is expected to be the dominant factor governing its reactivity. For researchers and drug development professionals, the strategic incorporation of the 2-bromo-4,6-difluorophenyl moiety offers a dual advantage: a reactive handle for molecular elaboration and the introduction of fluorine atoms known to favorably modulate pharmacokinetic and pharmacodynamic properties. The synthetic protocols and comparative analysis presented in this guide provide a solid foundation for the effective utilization of this and other brominated aryl alcohols in the pursuit of novel and complex molecular architectures.

References

• Wikipedia. Heck reaction. [Link]

• Beilstein J. Org. Chem. 2017, 13, 2844–2851. Palladium-catalyzed Heck-type reaction of secondary trifluoromethylated alkyl bromides. [Link]

• Organic Chemistry Portal. Heck Reaction. [Link]

• Wang Lab, UC Berkeley. Example Experimental Sections. [Link]

• ResearchGate. Which conditions are favorable for the efficient Suzuki coupling?. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Chemistry LibreTexts. Heck Reaction. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• ETH Zürich. Total Synthesis of Bromo- and Fluorodanicalipin A**. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

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• 8. Heck Reaction [organic-chemistry.org]

A Comparative Guide to Purity Analysis of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol: A Validated HPLC Method and Its Alternatives

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

In the intricate pathway of drug development and manufacturing, the purity of each component is paramount. Intermediates, such as 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol, are the foundational building blocks of active pharmaceutical ingredients (APIs). The presence of impurities, even in minute quantities, can significantly impact the safety, efficacy, and stability of the final drug product. Therefore, employing a robust, accurate, and reliable analytical method for purity determination is not merely a quality control measure but a regulatory and ethical necessity.[1]

High-Performance Liquid Chromatography (HPLC) stands as the gold-standard technique in the pharmaceutical industry for this purpose.[2] Its versatility, high resolution, and sensitivity make it exceptionally well-suited for separating, identifying, and quantifying the main compound from its potential process-related impurities and degradation products.[3]

This guide provides an in-depth, validated reversed-phase HPLC (RP-HPLC) method for the purity analysis of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol. We will explore the scientific rationale behind the method's development, present a comprehensive validation protocol grounded in International Council for Harmonisation (ICH) guidelines, and objectively compare the HPLC method with alternative analytical technologies.

The Proposed Stability-Indicating HPLC Method

A stability-indicating analytical method is a validated quantitative procedure that can accurately detect changes in the properties of the drug substance over time.[4] It must be able to measure the active ingredient without interference from degradation products, process impurities, or other potential impurities.[4] Forced degradation studies are a crucial part of developing such a method.[5][6][7]

Chromatographic Principles and Rationale for Parameter Selection

The chosen method is a reversed-phase HPLC technique, where the separation is based on the analyte's partitioning between a non-polar stationary phase and a more polar mobile phase.[8][9] Given the structure of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol—an aromatic compound with halogen substituents—it exhibits moderate polarity, making it an ideal candidate for RP-HPLC with a C18 column.

• Column Selection (Stationary Phase): A C18 (octadecylsilane) column is selected due to its widespread applicability and proven ability to effectively resolve a broad range of small molecules. The C18 ligands provide a hydrophobic environment that retains the analyte based on its non-polar character. Fluorinated compounds can sometimes exhibit unique retention behaviors, and specialized fluorinated phases exist; however, a standard C18 often provides excellent starting performance and robustness.

• Mobile Phase Composition: A gradient elution program using acetonitrile and water is employed. Gradient elution, where the mobile phase composition is changed during the run, is crucial for a purity assay.[10] It ensures that early-eluting polar impurities are well-resolved while also enabling the timely elution of more non-polar, late-eluting impurities, leading to sharper peaks and shorter overall run times. Acetonitrile is chosen as the organic modifier for its low UV cutoff and viscosity, which are favorable for HPLC analysis.

• Detector: A Diode Array Detector (DAD) or a multi-wavelength UV detector is the ideal choice. The phenyl group in the analyte is a strong chromophore, allowing for sensitive detection in the UV range (typically around 220-270 nm). A DAD provides the added advantage of acquiring full UV spectra for each peak, which aids in peak purity assessment and impurity identification.

Optimized HPLC Method Parameters

The following table summarizes the proposed starting conditions for the HPLC analysis. These parameters should serve as a robust foundation, subject to minor adjustments during method development and validation.

Parameter	Recommended Condition	Justification
HPLC System	Agilent 1260 Infinity II or equivalent	A standard, reliable HPLC system capable of gradient elution.
Column	C18, 250 mm x 4.6 mm, 5 µm particle size	Provides high efficiency and good resolution for complex mixtures.
Mobile Phase A	HPLC Grade Water	The polar component of the mobile phase system.
Mobile Phase B	Acetonitrile (ACN)	The organic modifier for eluting the analyte.
Gradient Program	0-20 min: 40% to 90% B; 20-25 min: 90% B; 25-30 min: 40% B	Ensures separation of impurities with varying polarities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Maintains consistent retention times and peak shapes.
Detection Wavelength	225 nm	Wavelength of maximum absorbance for the analyte, ensuring high sensitivity.
Injection Volume	10 µL	A typical volume to avoid column overloading while ensuring good signal.
Sample Diluent	Mobile Phase A / Mobile Phase B (50:50, v/v)	Ensures sample solubility and compatibility with the initial mobile phase conditions.

Experimental Workflow & Validation Protocol

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[11] The protocols described below are designed to meet the rigorous standards set by the ICH in its Q2(R1) and the recently updated Q2(R2) guidelines.[12][13][14]

Caption: High-level workflow for HPLC purity analysis.

Protocol 1: Forced Degradation Study

A forced degradation or stress testing study is essential to demonstrate the specificity and stability-indicating nature of the method.[15] The goal is to achieve 5-20% degradation of the active ingredient to ensure that degradation products can be detected.[16]

Stress Condition	Protocol	Purpose
Acid Hydrolysis	Dissolve sample in 0.1 M HCl; heat at 60°C for 24 hours. Neutralize before injection.	To evaluate degradation in acidic conditions.[16]
Base Hydrolysis	Dissolve sample in 0.1 M NaOH; heat at 60°C for 24 hours. Neutralize before injection.	To assess degradation in alkaline conditions.[16]
Oxidative Degradation	Treat sample with 3% H₂O₂ at room temperature for 24 hours.	To evaluate the effect of oxidative stress.[5]
Thermal Degradation	Expose solid sample to 105°C for 48 hours.	To assess the impact of heat on the solid-state stability.
Photolytic Degradation	Expose sample solution to UV light (e.g., 1.2 million lux hours) in a photostability chamber.[5]	To determine light sensitivity.

Protocol 2: HPLC Method Validation

The validation process follows a predefined protocol to evaluate the method's performance characteristics.

Caption: Logical flow of the HPLC method validation process.

• Specificity: Analyze blank (diluent), placebo (if applicable), and stressed samples. The method is specific if the main peak is well-resolved from any impurities or degradation products, and the blank shows no interfering peaks.[11]

• Linearity: Prepare at least five standard solutions of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol at concentrations ranging from the Limit of Quantitation (LOQ) to 150% of the target analytical concentration. Plot the peak area versus concentration and perform a linear regression analysis.

• Accuracy (as Recovery): Prepare samples in triplicate by spiking a known quantity of the analyte into a placebo or blank at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Calculate the percentage recovery for each sample.

• Precision:

  • Repeatability (Intra-assay Precision): Perform six replicate injections of a standard solution at 100% of the target concentration on the same day, with the same analyst and equipment.[11]

  • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on different equipment.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine these values based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: Introduce small, deliberate variations to the method parameters (e.g., flow rate ±0.1 mL/min, column temperature ±2°C, mobile phase pH ±0.2) and assess the impact on the results.

Acceptance Criteria for Validation

The following table outlines typical acceptance criteria for a validated purity method.

Parameter	Acceptance Criteria
Specificity	Peak purity index > 0.995; no co-elution with degradation products.
Linearity	Correlation Coefficient (R²) ≥ 0.999.
Accuracy	Recovery between 98.0% and 102.0%.
Precision	Relative Standard Deviation (RSD) ≤ 2.0%.
LOQ	RSD ≤ 10.0% at the quantitation limit.
Robustness	System suitability parameters pass; results remain within tolerance.

Comparison with Alternative Analytical Techniques

While HPLC is the workhorse, other techniques offer different advantages and are suitable for specific applications. The choice depends on the analyte's properties and the analytical requirements.[17]

Feature	HPLC (High-Performance Liquid Chromatography)	UPLC (Ultra-Performance Liquid Chromatography)	GC (Gas Chromatography)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.[9][18]	A high-pressure version of HPLC using smaller (sub-2 µm) stationary phase particles.[17][19]	Separation based on partitioning between a gaseous mobile phase and a liquid or solid stationary phase.[9][18]
Applicability to Analyte	Excellent. Ideal for non-volatile, moderately polar compounds like the target analyte.	Excellent. Offers higher resolution and speed than HPLC for the same type of compounds.[20]	Poor to Moderate. Requires the analyte to be volatile and thermally stable. The target alcohol may degrade at high temperatures.
Speed	Moderate (Typical run times of 20-40 minutes).	Very Fast. Run times can be reduced by up to 9 times compared to HPLC.[19]	Fast for simple mixtures.
Resolution/Sensitivity	High.	Very High. Narrower peaks lead to improved resolution and sensitivity.[20]	Very high separation efficiency, especially with capillary columns.
Solvent Consumption	High.	Low. Significant reduction in solvent use compared to HPLC.[19][20]	Very Low (uses carrier gas).
Advantages	Robust, versatile, well-established, and widely available.[20]	Faster analysis, improved sensitivity, and reduced solvent consumption.[20]	Excellent for volatile compounds, highly sensitive detectors (e.g., FID).[2]
Disadvantages	Longer run times and higher solvent consumption compared to UPLC.[20]	Higher back-pressures can reduce column lifetime; higher initial instrument cost.[19]	Not suitable for non-volatile or thermally labile compounds.[2]

Conclusion

The validated reversed-phase HPLC method detailed in this guide provides a robust, specific, and reliable framework for the purity analysis of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol. The systematic approach to method development, grounded in the principles of chromatography and regulatory expectations, ensures that the method is fit for its intended purpose in a quality control environment. The comprehensive validation protocol, aligned with ICH guidelines, confirms its accuracy, precision, and stability-indicating capabilities.

While advanced techniques like UPLC offer significant improvements in speed and efficiency, the established robustness and accessibility of HPLC make it the definitive choice for routine purity testing.[20] Conversely, GC is generally unsuitable for this type of moderately polar, thermally sensitive intermediate. Ultimately, the selection of an analytical technique is a strategic decision, but for ensuring the purity of critical pharmaceutical intermediates like 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol, a well-validated HPLC method remains the industry's trusted cornerstone.

References

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• United States Pharmacopeia. USP-NF <621> Chromatography. [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• USP-NF. General Chapters: <621> CHROMATOGRAPHY. [Link]

• Waters Corporation. Liquid Chromatographic Gradient Method Allowances Provided by General Chapter, USP <621> Chromatography. [Link]

• Agilent Technologies. Revisions per USP 621. [Link]

• United States Pharmacopeia. <621> Chromatography - USP-NF ABSTRACT. [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics Guidance for Industry. [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. [Link]

• BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. [Link]

• In-Silico Science. (2025). Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. [Link]

• MtoZ Biolabs. What Are the Differences Between GC-MS, HPLC-DAD, UPLC, and HPLC, Their Suitable Substances, and Accuracy. [Link]

• Onyx Scientific. A practical guide to forced degradation and stability studies for drug substances. [Link]

• AxisPharm. (2024). GC-MS, LC-MS, LC-MS/MS, HPLC, and UPLC: Key Analytical Techniques Explained. [Link]

• Biosciences Biotechnology Research Asia. (2023). Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. [Link]

• DSI, a ProductLife Group company. The Use Of Forced Degradation In Analytical Method Development. [Link]

• ResearchGate. (2019). ICH Q2(R1) Validation of Analytical Procedures: An Implementation Guide. [Link]

• Drawell. (2025). Comparison Between GC and HPLC for Pharmaceutical Analysis. [Link]

• Alispharm. (2023). UPLC vs HPLC: what is the difference?. [Link]

• RJPT. (2019). A Review on Comparative study of HPLC and UPLC. [Link]

• European Medicines Agency. Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• International Council for Harmonisation. Quality Guidelines. [Link]

• Therapeutic Goods Administration (TGA). (2025). ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. [Link]

• MDPI. (2017). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. [Link]

• Phenomenex. Chiral HPLC Separations. [Link]

• Chiralpedia. (2022). Chiral HPLC separation: strategy and approaches. [Link]

• ResearchGate. (2005). Rapid Analysis for Brominated Flame Retardants by HPLC with Conductivity Detection Following Postcolumn Photolysis. [Link]

• LCGC International. (2025). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. [Link]

• Royal Society of Chemistry. (2021). Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes. [Link]

• IOSR Journal of Applied Chemistry. Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient. [Link]

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Technical Comparison Guide: Certificate of Analysis for 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol

Executive Summary

1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol (CAS: 2711861-11-7 / Related Ketone CAS: 746630-35-3) is a pivotal chiral building block, predominantly utilized in the synthesis of triazole antifungals such as Voriconazole .[1]

In drug development, the specific grade of this intermediate dictates the downstream yield and stereochemical purity of the final API. This guide objectively compares the two primary commercial grades—Racemic (Technical) and Enantiopure (Pharma Grade) —and provides the experimental frameworks required to validate their Certificates of Analysis (CoA).

Key Insight: The presence of the unreduced ketone (1-(2-Bromo-4,6-difluorophenyl)ethan-1-one) and the "wrong" enantiomer are the most critical failure modes in CoAs for this molecule.[1]

Comparative Analysis: Grade Selection & Performance

The choice between Racemic and Enantiopure grades fundamentally alters the synthetic strategy. The following table contrasts the specifications found on a high-quality CoA for both grades.

Table 1: Specification Comparison by Grade

Feature	Racemic Grade (Technical)	Enantiopure Grade (Pharma)	Impact on Application
Primary Use	Early-stage R&D, Resolution Studies	GMP Synthesis, Late-stage API
Synthesis Route	NaBH₄ Reduction (Non-selective)	CBS Reduction / Enzymatic	Determines impurity profile.[1]
Chiral Purity (ee)	N/A (approx. 50:50)	≥ 99.5% ee	Critical: Low ee in Pharma grade requires costly recrystallization.
Chemical Purity	≥ 97.0%	≥ 99.0%
Major Impurity A	Ketone Precursor (< 2.0%)	Ketone Precursor (< 0.1%)	Ketone competes in subsequent coupling reactions.
Major Impurity B	Des-bromo analog (< 1.0%)	Des-bromo analog (< 0.1%)	Hard to remove; leads to des-bromo API impurities.[1]
Water Content	≤ 0.5%	≤ 0.1%	High water interferes with organometallic coupling (e.g., Grignard).

Deep Dive: Interpreting the CoA Data

To ensure scientific integrity, researchers must look beyond the "Pass/Fail" stamp and analyze the raw data provided in the CoA.

A. 1H-NMR Spectroscopy (Identity & Residual Ketone)

The conversion of the ketone to the alcohol is monitored by the shift of the methine proton.

• The Signal: The chiral center proton (

  -OH) appears as a quartet (or multiplet depending on resolution) around 5.2 - 5.5 ppm .[1]

• The Impurity: Unreacted ketone lacks this signal and instead shows a methyl singlet shifted downfield due to the carbonyl group.

• Validation: A CoA claiming >99% purity but showing small singlets in the 2.6–2.8 ppm region indicates residual ketone contamination.

B. 19F-NMR (Substitution Pattern)

Due to the 2-Bromo-4,6-difluoro substitution, the fluorine signals are distinct.[1]

• Pattern: Two distinct signals should be observed if the symmetry is broken by the chiral center, or they may appear chemically equivalent depending on the solvent and temperature.

• Failure Mode: Additional fluorine peaks suggest regioisomers (e.g., 2,4-difluoro-6-bromo isomer) formed during the bromination of the precursor.[1]

C. Chiral HPLC (The "Gold Standard")

For the Enantiopure grade, optical rotation is insufficient due to the low specific rotation of some secondary alcohols. Chiral HPLC is mandatory.

• Requirement: Baseline separation of the (

  ) and ( ) enantiomers.

• Calculation:

Experimental Protocols for Validation

If a supplier's CoA lacks detailed chromatograms, perform the following validation protocols.

Protocol 1: Determination of Enantiomeric Excess (Chiral HPLC)

• Objective: Quantify the ratio of (R) to (S) enantiomers.

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm.[1]

• Mobile Phase: n-Hexane : Isopropyl Alcohol (95:5 v/v).[1] Note: High alkane content is needed for retention on polysaccharide phases.

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (Absorption max of the difluorophenyl ring).

• Temperature: 25°C.

• Sample Prep: Dissolve 1 mg sample in 1 mL Mobile Phase.

• Acceptance Criteria:

  • Resolution (

    ) between enantiomers > 2.0.

  • Tailing factor < 1.5.

Protocol 2: 19F-NMR for Regioisomer Detection[1]

• Objective: Confirm 4,6-difluoro substitution pattern.

• Solvent:

  or .[1]

• Internal Standard:

  -Trifluorotoluene (shifted to -63 ppm) for quantitative integration (qNMR).

• Parameters:

  • Relaxation delay (

    ) ≥ 10 seconds (Fluorine relaxes slowly; short delays cause integration errors).

  • Scans: 64.

• Interpretation:

  • Integrate the main signals relative to the internal standard.

  • Any signal > 1% intensity outside the main 4,6-difluoro region indicates a regioisomer impurity (e.g., 2,6-difluoro-4-bromo).[1]

Visualizing the Quality Control Workflow

The following logic flow illustrates the decision-making process when accepting a batch of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol for pharmaceutical synthesis.

Figure 1: QC Decision Tree for validating chiral alcohol intermediates. Note the distinction between reversible impurities (Ketone/Low ee) and irreversible impurities (Regioisomers).

References

• Pfizer Inc. (2002).[2] Voriconazole (Vfend) FDA Approval Package: Chemistry Review. Center for Drug Evaluation and Research. Link

• Butters, M., et al. (2001). "Process Development of Voriconazole: A Novel Broad-Spectrum Triazole Antifungal Agent." Organic Process Research & Development, 5(1), 28-36.[1] Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 11235123 (Related Ketone).Link

• Sigma-Aldrich. (2025).[1] Voriconazole Related Compound B (USP Reference Standard).Link

• BenchChem. (2025).[3][4] Purification Protocols for Halogenated Phenylethanols.Link

Sources

• 1. manusaktteva.com [manusaktteva.com]
• 2. Voriconazole | C16H14F3N5O | CID 71616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]

Publish Comparison Guide: 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol in Fragment-Based Drug Discovery

Executive Summary: The "Tri-Vector" Advantage

In the crowded landscape of fragment libraries, 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol (hereafter referred to as BDFE ) stands out not merely as a screening entry, but as a "privileged scaffold" designed for rapid hit-to-lead evolution.[1] Unlike standard phenyl-ethanol fragments, BDFE integrates three critical drug discovery vectors into a single Rule-of-3 compliant molecule:

• High-Sensitivity Detection: The 4,6-difluoro motif provides a distinct, symmetric

  F NMR signature, eliminating signal overlap in high-density cocktail screens.[1]

• Synthetic Modularity: The ortho-bromine serves as a pre-installed "growth vector," allowing immediate elaboration via cross-coupling without requiring de novo synthesis of the core binder.

• Conformational Pre-organization: The steric pressure from the 2-bromo and 6-fluoro substituents restricts the rotation of the hydroxyethyl tail, reducing the entropic penalty upon protein binding.[1]

This guide objectively compares BDFE against standard alternatives, supported by experimental protocols for

F NMR screening.

Technical Profile & Physicochemical Properties[1][2][3][4][5][6][7][8]

BDFE is engineered to sit comfortably within the "Golden Triangle" of fragment properties—balancing solubility, lipophilicity, and synthetic utility.

Table 1: Physicochemical Specifications

Property	Value	FBDD Implications
Molecular Weight	~237.04 Da	Ideal for FBDD (Rule of 3 < 300 Da).[1] Leaves "room" for growing the molecule to ~500 Da.
cLogP	~2.6	Sufficiently lipophilic to enter hydrophobic pockets but soluble enough for 500 µM NMR screens.
H-Bond Donors/Acc	1 / 3	The hydroxyl group acts as a dual donor/acceptor "anchor" point.[1]
Rotatable Bonds	1	Low flexibility (restricted by ortho-substituents) minimizes entropic loss.[1]
F NMR Signal	~ -110 to -115 ppm	Far from trifluoromethyl (-60 ppm) and aromatic F (-120 ppm) overlap regions.[1]

Comparative Advantage Analysis

Advantage 1: The "Ortho-Blocking" Effect & Entropy

Standard fragments often suffer from high flexibility.[1] In BDFE, the 1-ethanol group is flanked by a Bromine at position 2 and a Fluorine at position 6.[1] This "clamping" effect creates a preferred conformation for the hydroxyl group.

• Alternative (Phenylethanol): High rotational freedom

  High entropic penalty upon binding Weaker .

• BDFE: Restricted rotation

  Lower entropic penalty Higher Ligand Efficiency (LE).

Advantage 2: The Halogen Bond (XB) Potential

The 2-Bromo substituent is not just a steric block; it is an electronic probe.[1] The electron-withdrawing nature of the 4,6-difluoro system depletes electron density from the bromine, enhancing its

-hole (a region of positive electrostatic potential).[1]

• Mechanism: This allows the Bromine to act as a Lewis acid, forming strong halogen bonds with backbone carbonyl oxygens in the target protein.

• Comparison: A simple 2-bromo-phenol lacks the electron-withdrawing auxochromes (fluorines) to maximize this effect.[1]

Advantage 3: F NMR Screening Fidelity

In "cocktail" screening (testing 10-30 fragments simultaneously), signal overlap is the enemy.[1]

• Monofluoro-analogs: Often produce complex multiplets that overlap with protein background or other fragments.[1]

• BDFE (4,6-difluoro): The symmetry (or near-symmetry) and specific electronic environment typically yield a clean, simplified signal (triplet or dd) that is highly sensitive to the chemical environment change upon binding.[1]

Table 2: Performance Comparison Matrix

Feature	BDFE	2-Bromophenol	4-Fluorophenol	Acetophenone
NMR Handle	Excellent ( F)	None ( H only)	Good ( F)	None
Growth Vector	Ready (Br)	Ready (Br)	Difficult (C-H activ.)[1]	Difficult
Metabolic Stability	High (F-blocked)	Low (Oxidation prone)	Medium	Medium
Binding Mode	3D (Chiral alcohol)	Flat (Planar)	Flat (Planar)	Flat (Planar)

Experimental Protocol: F NMR Cocktail Screening

This protocol describes a self-validating workflow to screen BDFE against a target protein using Transverse Relaxation (

) filtering.[1]

Phase 1: Sample Preparation

• Stock Solution: Dissolve BDFE in

  -DMSO to 100 mM.

• Cocktail Assembly: Mix BDFE with 9 other fluorinated fragments (ensure

  ppm between signals).

• Buffer: 50 mM Phosphate, 100 mM NaCl, 10%

  , pH 7.4.

• Test Sample: 50 µM Fragment Cocktail + 10 µM Protein Target.

• Reference Sample: 50 µM Fragment Cocktail (No Protein).

Phase 2: Acquisition Parameters (600 MHz Spectrometer)

• Pulse Sequence: CPMG (Carr-Purcell-Meiboom-Gill) spin-echo.[1]

• Relaxation Delay (

  ): 200 ms (filters out large protein signals).[1]

• Scans: 128 - 256 (depending on cryoprobe sensitivity).[1]

• Temperature: 298 K.[2]

Phase 3: Data Analysis (The "Binder" Logic)

Calculate the Signal Attenuation (

): [1]

• Interpretation:

  • : Non-binder.
  • : Hit (The protein's slow tumbling is transferred to the ligand via exchange).

  • Validation: If BDFE is a hit, the signal will broaden significantly or disappear in the protein spectrum compared to the reference.

Visualizing the Workflow

Diagram 1: The "Fragment-to-Lead" Synthetic Pathway

This diagram illustrates how the BDFE scaffold serves as a central hub for rapid elaboration using its pre-installed bromine handle.[1]

Caption: Divergent synthesis strategy utilizing the 2-Br handle of BDFE for rapid library generation.

Diagram 2: F NMR Screening Decision Logic

A logic flow for interpreting the screening results, ensuring false positives (aggregation) are distinguished from true binders.

Caption: Decision tree for validating BDFE hits using T2 relaxation NMR spectroscopy.

References

• Norton, R. S., et al. (2016).

  F-NMR in Fragment-Based Drug Discovery. Molecules, 21(7), 860. Retrieved from [Link]

• Erlanson, D. A., et al. (2016).[3] Fragment-based drug discovery: journal of medicinal chemistry. Journal of Medicinal Chemistry, 59(14), 6581-6614.[1] Retrieved from [Link][1]

• O2h Discovery. (2025).[4] Fragment-Based Drug Discovery (FBDD): Workflow and Benefits. Retrieved from [Link]

Sources

• 1. CAS 746630-35-3: 2-Bromo-1-(4-bromo-2,6-difluorophenyl)eth… [cymitquimica.com]
• 2. 19F NMR Fragment Screening Platform | Faculty of Life Sciences [ucl.ac.uk]
• 3. Frontiers | Application of Fragment-Based Drug Discovery to Versatile Targets [frontiersin.org]
• 4. massbio.org [massbio.org]

A Comparative Guide to Enantiomeric Excess Determination of Chiral 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol

In the landscape of pharmaceutical development and asymmetric synthesis, the precise determination of enantiomeric excess (ee) is not merely a procedural step but a cornerstone of quality, efficacy, and safety. The subject of our investigation, 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol, a chiral alcohol, presents a representative analytical challenge. This guide provides an in-depth comparison of the primary analytical techniques for determining its enantiomeric excess: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy. We will delve into the theoretical underpinnings, provide field-tested experimental protocols, and offer a comparative analysis to empower researchers in selecting the optimal method for their specific needs.

Introduction: The Significance of Enantiomeric Purity

Enantiomers, non-superimposable mirror-image isomers, often exhibit markedly different pharmacological and toxicological profiles. Consequently, regulatory bodies worldwide mandate stringent control over the enantiomeric composition of chiral drugs. The accurate measurement of enantiomeric excess, which quantifies the purity of a single enantiomer in a mixture, is therefore a critical analytical task throughout the drug development pipeline.[1][2]

Comparative Overview of Analytical Techniques

The determination of enantiomeric excess for 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol can be approached through several robust analytical methods. The choice among them often hinges on factors such as sample volatility, availability of instrumentation, required sensitivity, and the need for absolute configuration determination.

Technique	Principle	Advantages	Disadvantages
Chiral HPLC	Differential interaction of enantiomers with a chiral stationary phase (CSP).[3][4]	Broad applicability to a wide range of compounds, including non-volatile and thermally labile molecules.[5][6] Direct separation without derivatization is often possible.[7]	Method development can be time-consuming and expensive.[8] Chiral columns can be costly.
Chiral GC	Differential interaction of enantiomers with a chiral stationary phase in the gas phase.[7][9]	High separation efficiency and sensitivity.[5] Faster analysis times for volatile compounds.	Limited to volatile and thermally stable compounds. Derivatization may be required to increase volatility.[7]
NMR Spectroscopy	Conversion of enantiomers into diastereomers using a chiral derivatizing agent (CDA), leading to distinguishable signals in the NMR spectrum.[10][11][12]	Provides detailed structural information. Can be used for absolute configuration determination.[13][14] Relatively fast for "mix and shake" methods.[15]	Lower sensitivity compared to chromatographic methods. Requires a pure chiral derivatizing agent.[16] Potential for kinetic resolution during derivatization.[1]

In-Depth Analysis and Experimental Protocols

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC stands as a dominant technique for enantioseparation due to its versatility and broad applicability.[3] The separation is achieved by the differential interaction of the enantiomers with a chiral stationary phase (CSP), leading to different retention times.

Causality of Experimental Choices: The selection of the CSP is the most critical parameter. Polysaccharide-based CSPs (e.g., those coated with derivatives of cellulose or amylose) are often the first choice due to their broad enantiorecognition capabilities.[3][17] The mobile phase composition is then optimized to achieve baseline separation with good peak shape and reasonable analysis time. Normal-phase (using hexane/alcohol mixtures) or polar organic modes are frequently employed.[17]

Experimental Protocol: Chiral HPLC

• Column: A polysaccharide-based chiral column (e.g., Chiralpak AD-H or Chiralcel OD-H).

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v). The ratio is optimized to achieve optimal resolution.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve approximately 1 mg of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol in the mobile phase to a concentration of 1 mg/mL.

• Injection Volume: 10 µL.

• Data Analysis: The enantiomeric excess is calculated from the peak areas of the two enantiomers using the formula: ee (%) = [(Area1 - Area2) / (Area1 + Area2)] x 100.

Workflow Diagram: Chiral HPLC Analysis

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Chiral recognition and enantiomer excess determination based on emission wavelength change of AIEgen rotor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. phx.phenomenex.com [phx.phenomenex.com]
• 5. drawellanalytical.com [drawellanalytical.com]
• 6. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. gcms.cz [gcms.cz]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Chiral derivatizing agent - Wikipedia [en.wikipedia.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. tcichemicals.com [tcichemicals.com]
• 14. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 15. First principles design of derivatizing agent for direct determination of enantiomeric purity of chiral alcohols and amines by NMR spectroscopy - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 16. stereoelectronics.org [stereoelectronics.org]
• 17. chromatographyonline.com [chromatographyonline.com]

Reactivity comparison of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-OL in different cross-coupling reactions

Topic: Reactivity Comparison of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol in Cross-Coupling Reactions Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Executive Summary & Chemical Profile

1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol (hereafter referred to as Substrate-A ) represents a specialized class of polyfluorinated aryl halides often utilized as chiral building blocks in the synthesis of agrochemicals and pharmaceuticals (e.g., triazole antifungals).

Its reactivity is defined by a unique tension between electronic activation and steric hindrance :

• Electronic Activation (+): The 4,6-difluoro substitution pattern renders the benzene ring highly electron-deficient. This significantly lowers the barrier for oxidative addition of the C–Br bond to Pd(0), making it more reactive than non-fluorinated analogs.

• Steric/Functional Hindrance (-): The ortho-positioned 1-hydroxyethyl group creates steric bulk proximal to the bromine. Furthermore, the benzylic alcohol is susceptible to side reactions (oxidation, racemization, or deprotonation) under the basic conditions typical of cross-coupling.

This guide compares the performance of Substrate-A across three dominant cross-coupling modalities: Suzuki-Miyaura , Buchwald-Hartwig , and Sonogashira .

Structural Reactivity Map

The following diagram illustrates the competing electronic and steric forces governing the reactivity of Substrate-A.

Figure 1: Structural determinants of reactivity. The electron-deficient ring accelerates catalyst insertion, while the ortho-substituent demands specialized ligands.

Comparative Analysis of Coupling Modalities

The following table summarizes the performance metrics of Substrate-A in standard cross-coupling scenarios. Data is synthesized from reactivity trends of analogous 2-bromo-4,6-difluoro systems.

Feature	Suzuki-Miyaura	Buchwald-Hartwig	Sonogashira
Primary Utility	Biaryl synthesis (C–C bond)	C–N bond formation	Alkynylation (C–C bond)
Reactivity Score	High	Moderate to High	Moderate
Chemo-selectivity	Excellent. F-groups are stable.[1]	Good, but risk of SNAr background reaction.	Good.
Alcohol Tolerance	High (Aqueous bases tolerated).	Low (Strong bases deprotonate OH).	Moderate (Cu can coordinate OH).
Racemization Risk	Low (Mild bases like K3PO4).	High (Strong bases like NaOtBu).	Low to Moderate.[2]
Recommended Catalyst	Pd(OAc)2 / SPhos	Pd2(dba)3 / BrettPhos	PdCl2(PPh3)2 / CuI

Suzuki-Miyaura Coupling (The Preferred Pathway)

Mechanism & Insight: The Suzuki coupling is the most robust method for Substrate-A . The electron-deficient nature of the ring facilitates rapid oxidative addition. However, the ortho-ethanol group can retard the transmetallation step.

• Ligand Choice: Use electron-rich, bulky biaryl phosphine ligands (e.g., SPhos or XPhos ). These ligands create a protective pocket around the Pd center, facilitating the coupling of sterically hindered substrates while preventing the formation of inactive Pd-dimers.

• Base Sensitivity: The benzylic alcohol is prone to racemization if the benzylic proton is removed. Weak bases (K3PO4 or Na2CO3) are superior to hydroxides or alkoxides for maintaining enantiopurity.

Buchwald-Hartwig Amination

Mechanism & Insight: While highly reactive, Substrate-A poses a specific challenge in C–N coupling: Competitive SNAr .

• The Trap: The 4,6-difluoro substitution makes the C2-Br extremely electrophilic. Strong nucleophiles (primary amines) may attack the C2 position directly without palladium, or attack the C4/C6-Fluorine positions (less likely but possible under forcing conditions).

• The Solution: Use a highly active catalyst system (Pd/BrettPhos) that outcompetes the background SNAr reaction.

• Alcohol Protection: The free hydroxyl group can interfere with strong bases (NaOtBu) typically used to generate the active amido-palladium species. Using a weaker base (Cs2CO3) or protecting the alcohol (e.g., as a TBS ether) is often required.

Sonogashira Coupling

Mechanism & Insight: Sonogashira works well but requires careful management of the copper co-catalyst.

• Copper Issues: The free alcohol can chelate Cu(I), potentially sequestering the co-catalyst or leading to sluggish reactivity.

• Defluorination: Electron-deficient fluoroarenes are occasionally susceptible to hydrodefluorination in the presence of Cu-hydride species formed in situ.

• Optimization: A "Copper-free" Sonogashira variant (using Pd/XPhos and an amine base) is recommended if the standard protocol fails or yields are low.

Experimental Protocols

Protocol A: Optimized Suzuki-Miyaura Coupling

Best for: Synthesis of biaryl derivatives with retention of chirality.

• Charge Reaction Vessel: In a nitrogen-filled glovebox or using Schlenk technique, add Substrate-A (1.0 equiv), Aryl Boronic Acid (1.5 equiv), Pd(OAc)2 (2 mol%), and SPhos (4 mol%).

• Solvent System: Add Toluene/Water (10:1 ratio). The biphasic system helps solubilize the inorganic base while protecting the organic phase.

• Base Addition: Add K3PO4 (2.0 equiv). Note: Avoid carbonate bases if the boronic acid is protodeboronation-prone.

• Reaction: Heat to 80 °C for 4–12 hours. Monitor by HPLC/UPLC.

• Workup: Cool to RT, dilute with EtOAc, wash with brine. Dry over Na2SO4.

Protocol B: Buchwald-Hartwig Amination (Base-Sensitive Method)

Best for: Introduction of amine functionality.

• Catalyst Pre-formation: Mix Pd2(dba)3 (1 mol%) and BrettPhos (2.2 mol%) in 1,4-Dioxane under Argon. Stir at 80 °C for 2 mins to activate.

• Substrate Addition: Add Substrate-A (1.0 equiv), Amine (1.2 equiv), and Cs2CO3 (2.5 equiv). Crucial: Do not use NaOtBu.

• Reaction: Stir at 100 °C for 12–18 hours.

• Purification: Filter through a Celite pad to remove Pd black. Concentrate and purify via flash chromatography.

Decision Logic for Process Optimization

The following flowchart guides the researcher in selecting the optimal pathway based on the specific constraints of the target molecule.

Figure 2: Decision matrix for selecting reaction conditions based on product requirements and chirality constraints.

References

• Suzuki Coupling of Polyfluorinated Aryls

  • Title: Palladium-Catalyzed Cross-Coupling Reactions of Fluorinated Biphenyl Derivatives.[3][4]

  • Source: MDPI, C

  • URL:[Link]

• Buchwald-Hartwig Amination Scope

  • Title: Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines.
  • Source: NIH / PubMed Central.

  • URL:[Link]

• Sonogashira Coupling of Electron-Deficient Pyridines (Analogous Reactivity)

  • Title: Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei.
  • Source: University of Southampton ePrints.

  • URL:[Link]

• General Reactivity of 2-Bromo-4,6-difluoro Intermediates

  • Title: 4-Bromo-2,6-difluorobenzyl alcohol Properties and Safety.

  • Source: Sigma-Aldrich.

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. Simple synthesis of multi-halogenated alkenes from 2-bromo-2-chloro-1,1,1-trifluoroethane (halothane) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Safety & Regulatory Compliance

Personal protective equipment for handling 1-(2-Bromo-4,6-difluorophenyl)ethan-1-OL

[1]

CAS Number: 2711861-11-7 Chemical Family: Halogenated Aromatic Alcohols Primary Application: Pharmaceutical Intermediate / Chiral Building Block[1]

Executive Safety Summary

Directive: Treat this compound as a potent skin and respiratory irritant with potential acute toxicity.[1] Due to the specific halogenation pattern (Bromine + 2 Fluorines), this molecule possesses high lipophilicity, increasing its potential for dermal absorption.[1]

As a Senior Application Scientist, I advise strictly adhering to a "Zero-Contact" protocol. The presence of the benzylic alcohol moiety adjacent to a halogenated ring suggests potential reactivity under metabolic conditions; therefore, rigorous containment is non-negotiable.[1]

Hazard Identification & Risk Assessment

While specific toxicological data for this exact isomer may be limited, its structural analogs (fluorinated bromophenyl ethanols) dictate the following hazard classifications based on the Conservative Analog Principle :

Hazard Class	GHS Category (Est.)	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.[1][2][3][4]
Serious Eye Damage	Category 2A	H319: Causes serious eye irritation.[1][2][3][4]
STOT - Single Exposure	Category 3	H335: May cause respiratory irritation.[1][2][4][5][6][7]
Acute Toxicity (Oral/Dermal)	Category 4	H302/H312: Harmful if swallowed or in contact with skin.[1][3]

Critical Chemical Properties[1][2]

• Physical State: Typically a solid or viscous oil at room temperature.[1]

• Solubility: Soluble in organic solvents (DMSO, Methanol, DCM); poorly soluble in water.[1]

• Reactivity: Incompatible with strong oxidizing agents and acid chlorides.[1]

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient.[1] You must upgrade to a Barrier-Enhanced System .[1]

Hand Protection: The "Double-Glove" Protocol

Do not rely on standard latex.[1] Halogenated aromatics can permeate thin rubber.[1]

• Inner Layer: 4 mil Nitrile (Disposable).[1]

• Outer Layer: 5-8 mil Nitrile or Neoprene (Long-cuff).[1]

• Change Frequency: Immediately upon splash; routinely every 2 hours of continuous handling.

Eye & Face Protection[1][2][3][4][5][6][8]

• Standard Operation: Chemical Splash Goggles (ANSI Z87.1 compliant).[1] Safety glasses are inadequate due to vapor/aerosol risks.[1]

• High-Risk (Synthesis/Scale-up): Face shield worn over goggles.[1]

Respiratory Protection[1][2][6][7][8]

• Primary Control: All handling must occur inside a certified Chemical Fume Hood .[1]

• Secondary Control (Spill/Outside Hood): NIOSH-approved respirator with OV/AG (Organic Vapor/Acid Gas) cartridges.[1]

Operational Handling Protocol

Objective: Transfer 500 mg of 1-(2-Bromo-4,6-difluorophenyl)ethan-1-ol for a reaction without contamination.

Step 1: Pre-Operational Setup[1]

• Verify Fume Hood airflow (>100 fpm).[1]

• Prepare a "Dirty Zone" inside the hood lined with absorbent pads.[1]

• Equip double gloves and goggles before opening the chemical cabinet.[1]

Step 2: Weighing & Transfer[1]

• If Solid: Use a disposable anti-static weighing boat.[1] Do not use a metal spatula directly if the substance is sticky; use a PTFE-coated spatula to prevent adhesion and aerosolization upon flicking.[1]

• If Viscous Liquid: Use a positive-displacement pipette.[1] Standard air-displacement pipettes may drip due to vapor pressure differences or viscosity.[1]

Step 3: Decontamination[1]

• Wipe the exterior of the stock container with a DCM-dampened Kimwipe inside the hood before returning it to storage.[1]

• Dispose of the Kimwipe immediately into solid hazardous waste.[1]

Storage & Stability Logic

Cold-Chain Requirement: Vendors often ship this compound under cold-chain conditions.[1]

• Temperature: Store at 2°C to 8°C (Refrigerated).

• Atmosphere: Hygroscopic potential.[1] Store under inert gas (Argon or Nitrogen) if the seal is broken.[1]

• Segregation: Keep away from bases and strong oxidizers to prevent dehydrohalogenation or oxidation of the alcohol group.[1]

Emergency Response & Workflow Visualization

Workflow: Safe Handling Logic

The following diagram outlines the decision-making process for handling this compound, ensuring safety at every branch.

Figure 1: Decision logic for the safe handling and transfer of halogenated aromatic alcohols.

Disposal & Waste Management

Never dispose of this compound down the drain.[1] The fluorine atoms make it persistent and potentially phytotoxic.[1]

• Liquid Waste: Collect in a dedicated "Halogenated Organic Solvents" carboy.[1]

• Solid Waste: Weighing boats, contaminated gloves, and wipes must go into "Hazardous Solid Waste" bins, double-bagged.[1]

• Labeling: Clearly mark waste tags with "Fluorinated Organic - Toxic."[1]

References

• PubChem. (2025).[1] Compound Summary: 1-(4-Bromophenyl)-2,2-difluoroethan-1-ol.[1] National Library of Medicine.[1] Retrieved from [Link]

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• 1. 1-(4-Bromophenyl)-2,2-difluoroethan-1-ol | C8H7BrF2O | CID 15942204 - PubChem [pubchem.ncbi.nlm.nih.gov]
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